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2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid Documentation Hub

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  • Product: 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid
  • CAS: 1638772-19-6

Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide: Chemical Properties and Application of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid in Targeted Protein Degradation

Executive Summary The evolution of heterobifunctional molecules, particularly Proteolysis Targeting Chimeras (PROTACs), has driven the demand for structurally diverse and rigid linkers. 2-(3-((tert-Butoxycarbonyl)amino)c...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The evolution of heterobifunctional molecules, particularly Proteolysis Targeting Chimeras (PROTACs), has driven the demand for structurally diverse and rigid linkers. 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid (CAS: 1434141-68-0) has emerged as a critical building block in modern medicinal chemistry[1][2]. By incorporating a cyclobutane core, this linker restricts conformational degrees of freedom compared to traditional flexible polyethylene glycol (PEG) or linear alkyl chains. This technical whitepaper details the physicochemical properties, structural rationale, and validated synthetic methodologies for utilizing this compound in the development of advanced therapeutics, such as Tyrosine Kinase 2 (TYK2) degraders[3].

Physicochemical Profile and Structural Rationale

The utility of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid stems from its bifunctional nature and rigid cyclic architecture[4]. The cyclobutane ring pre-organizes the spatial trajectory of the attached ligands, which can significantly reduce the entropic penalty upon the formation of the target-PROTAC-E3 ligase ternary complex.

Quantitative Data Summary

The following table summarizes the core chemical and physical properties of the compound, specifically focusing on the widely utilized cis isomer[1]:

PropertyValue
Chemical Name 2-[cis-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid
CAS Registry Number 1434141-68-0
Molecular Formula C₁₁H₁₉NO₄
Molecular Weight 229.28 g/mol
SMILES String O=C(O)C[C@H]1C(C)C)=O)C1
Hydrogen Bond Donors 2 (Carboxylic OH, Carbamate NH)
Hydrogen Bond Acceptors 4 (Carboxylic C=O/OH, Carbamate C=O/O)
Physical State Solid (Powder)
Purity Standard ≥ 97% (Typical commercial availability)
Functional Group Orthogonality
  • Boc (tert-Butoxycarbonyl) Group: Provides an acid-labile protecting mechanism for the primary amine. This ensures strict chemoselectivity, preventing self-polymerization during the activation of the carboxylic acid tail.

  • Acetic Acid Handle: Acts as the primary conjugation site. The single methylene spacer between the cyclobutane ring and the carboxylate provides just enough flexibility to facilitate efficient amide coupling without compromising the overall rigidity of the core.

Mechanistic Application: Assembly of TYK2 Degraders

Aberrant activation of TYK2 is heavily implicated in autoimmune disorders such as systemic lupus erythematosus, psoriasis, and inflammatory bowel disease[3]. While traditional pan-JAK inhibitors cause broad immunosuppression, targeted degradation of TYK2 via PROTACs offers a highly selective therapeutic avenue[3].

As documented in recent patent literature for , the cyclobutyl linker is strategically used to bridge a TYK2-binding moiety with an E3 ubiquitin ligase recruiter (such as a VHL or Cereblon ligand)[3][5]. The synthetic logic flows from sequential amide couplings, interspersed with a controlled deprotection step.

PROTAC_Workflow Linker Cyclobutyl Linker (CAS 1434141-68-0) Intermediate Linker-E3 Conjugate (Boc-Protected) Linker->Intermediate HATU/DIPEA E3 E3 Ligase Ligand (e.g., VHL Binder) E3->Intermediate Amide Coupling Deprotect Amine Intermediate (Deprotected) Intermediate->Deprotect TFA/DCM PROTAC Active PROTAC (Degrader) Deprotect->PROTAC HATU/DIPEA Target Target Ligand (e.g., TYK2 Binder) Target->PROTAC Amide Coupling

Workflow for PROTAC assembly using the cyclobutyl linker.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the step-by-step methodology for utilizing 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid. These procedures are designed as self-validating systems, incorporating specific causal reasoning for reagent selection.

Protocol A: Carboxylic Acid Activation and Amide Coupling

This protocol describes the conjugation of the linker's acetic acid tail to an amine-bearing E3 ligase ligand.

  • Preparation: Dissolve 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.

    • Causality: DMF is a polar aprotic solvent that effectively solubilizes both the hydrophobic cyclobutyl linker and highly polar E3 ligands without participating in hydrogen bonding that could disrupt the transition state of the coupling reaction.

  • Activation: Add HATU (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir at room temperature for 15 minutes.

    • Causality: HATU is selected over standard EDC/HOBt because the carboxylic acid is adjacent to a sterically demanding cyclobutane ring. HATU rapidly forms a highly reactive O-7-azabenzotriazol-1-yl ester. DIPEA acts as a non-nucleophilic base, deprotonating the acid to drive ester formation without competing as a nucleophile.

  • Conjugation: Add the amine-bearing E3 ligase ligand (0.95 eq) and stir for 2–4 hours.

    • Causality: Utilizing a slight molar deficit of the complex E3 ligand ensures its complete consumption. This drastically simplifies downstream reverse-phase HPLC purification, as the unreacted linker is easily separated from the high-molecular-weight conjugate.

  • System Validation: Monitor the reaction via LC-MS. The formation of the amide bond is validated by a distinct mass shift corresponding to the loss of water ( [M+H]+−18 ).

Protocol B: Boc Deprotection and Amine Isolation

This protocol outlines the removal of the tert-butoxycarbonyl group to expose the primary amine for the final coupling to the target ligand (e.g., TYK2 binder).

  • Cleavage: Dissolve the purified intermediate from Protocol A in a 1:1 mixture of Trifluoroacetic acid (TFA) and Dichloromethane (DCM) containing 1% Triisopropylsilane (TIPS). Stir at 0°C, then allow to warm to room temperature for 1 hour.

    • Causality: TFA provides the necessary acidic protons to cleave the carbamate. The addition of TIPS is critical; it acts as a carbocation scavenger. Without TIPS, the highly reactive tert-butyl cation generated during cleavage could irreversibly alkylate electron-rich aromatic rings on the E3 ligand.

  • Isolation & Validation: Evaporate the volatiles under a stream of nitrogen. Add the residue dropwise into ice-cold diethyl ether to precipitate the product.

    • Causality & Validation: Ether precipitation is a self-validating purification step. The desired deprotected amine precipitates as a stable TFA salt, while lipophilic silane byproducts and residual TFA remain in the ether supernatant. A successful precipitation visually confirms the removal of the lipophilic Boc group. Centrifuge, decant, and dry the pellet under a vacuum before proceeding to the final coupling.

References

  • World Intellectual Property Organization (WIPO). "Tyrosine kinase 2 (tyk2) degradation compounds and methods of use." Patent WO2022100710A1.

Sources

Exploratory

An In-Depth Technical Guide to the Synthesis of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid

Abstract This technical guide provides a comprehensive and scientifically grounded pathway for the synthesis of 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetic acid, a valuable building block in contemporary drug disc...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive and scientifically grounded pathway for the synthesis of 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetic acid, a valuable building block in contemporary drug discovery and development. The presented synthesis is a multi-step process commencing with the commercially available ethyl 2-(3-oxocyclobutyl)acetate. The core transformations involve a stereoselective reductive amination to install the crucial amine functionality, followed by its protection with a tert-butoxycarbonyl (Boc) group, and concluding with the saponification of the ethyl ester to yield the final carboxylic acid. This guide is intended for researchers, medicinal chemists, and process development scientists, offering not only a detailed experimental protocol but also a thorough discussion of the underlying chemical principles and strategic considerations for each synthetic step.

Introduction: The Significance of Substituted Cyclobutanes in Medicinal Chemistry

Cyclobutane scaffolds have emerged as privileged structures in modern medicinal chemistry. Their rigid, three-dimensional nature allows for precise spatial orientation of substituents, which can lead to enhanced binding affinity and selectivity for biological targets. The incorporation of amino and carboxylic acid functionalities, as seen in 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetic acid, provides versatile handles for peptide and small molecule synthesis, enabling the exploration of novel chemical space. This guide outlines a robust and reproducible synthetic route to this important building block, emphasizing stereochemical control and practical laboratory execution.

Retrosynthetic Analysis and Strategic Overview

A retrosynthetic analysis of the target molecule reveals a logical disconnection strategy. The final carboxylic acid can be obtained from its corresponding ethyl ester via hydrolysis. The Boc-protected amine is readily installed by reacting the free amine with di-tert-butyl dicarbonate (Boc₂O). The key challenge lies in the stereoselective formation of the 3-aminocyclobutylacetate core. A powerful and direct approach to this is the reductive amination of a 3-oxocyclobutylacetate precursor.

This leads to the proposed forward synthesis starting from ethyl 2-(3-oxocyclobutyl)acetate, a commercially available starting material. The overall synthetic strategy is depicted below:

retrosynthesis Target 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid Ester Ethyl 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetate Target->Ester Ester Hydrolysis Amine Ethyl 2-(3-aminocyclobutyl)acetate Ester->Amine Boc Protection Ketone Ethyl 2-(3-oxocyclobutyl)acetate Amine->Ketone Reductive Amination

Caption: Retrosynthetic analysis of the target molecule.

Detailed Synthetic Pathway and Experimental Protocols

This section provides a step-by-step guide for the synthesis of 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetic acid, complete with detailed experimental procedures and explanations for the chosen reagents and conditions.

Step 1: Reductive Amination of Ethyl 2-(3-oxocyclobutyl)acetate

The cornerstone of this synthesis is the conversion of the ketone in ethyl 2-(3-oxocyclobutyl)acetate to an amine. Reductive amination is a highly effective one-pot procedure for this transformation.[1] The reaction proceeds through the in-situ formation of an imine or enamine intermediate, which is then reduced to the corresponding amine.[2]

Reaction Scheme:

reductive_amination reactant Ethyl 2-(3-oxocyclobutyl)acetate product Ethyl 2-(3-aminocyclobutyl)acetate reactant->product Reductive Amination reagents + NH3 + NaBH3CN

Caption: Reductive amination of the starting ketone.

Causality behind Experimental Choices:

  • Ammonia Source: Ammonia is used as the nitrogen source to form the primary amine. It is typically used in excess to drive the equilibrium towards imine/enamine formation.

  • Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) is the reducing agent of choice for this transformation.[2] Its key advantage is its selectivity; it readily reduces the protonated iminium ion intermediate but is slow to reduce the starting ketone, thus preventing the formation of the corresponding alcohol as a major byproduct.[2] Sodium triacetoxyborohydride (STAB) is another excellent alternative that is often used in aprotic solvents.[3]

  • Stereoselectivity: The reduction of the intermediate imine/enamine can lead to a mixture of cis and trans diastereomers. The stereochemical outcome is influenced by the steric approach of the hydride to the cyclobutane ring. The formation of both isomers is expected, and they can typically be separated by chromatography.

Experimental Protocol:

  • To a solution of ethyl 2-(3-oxocyclobutyl)acetate (1.0 eq) in methanol, add ammonium acetate (10 eq).

  • Stir the mixture at room temperature for 1 hour to facilitate the formation of the imine/enamine intermediate.

  • Cool the reaction mixture to 0 °C and add sodium cyanoborohydride (1.5 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 24 hours.

  • Quench the reaction by the careful addition of 1 M HCl until the solution is acidic (pH ~2).

  • Concentrate the mixture under reduced pressure to remove the methanol.

  • Partition the residue between ethyl acetate and a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to separate the cis and trans isomers of ethyl 2-(3-aminocyclobutyl)acetate.

Step 2: Boc Protection of Ethyl 2-(3-aminocyclobutyl)acetate

The protection of the newly installed amine is crucial for subsequent synthetic manipulations and is a standard procedure in peptide and medicinal chemistry. The tert-butoxycarbonyl (Boc) group is an ideal choice due to its stability under a wide range of conditions and its facile removal under acidic conditions.[4][5]

Reaction Scheme:

boc_protection reactant Ethyl 2-(3-aminocyclobutyl)acetate product Ethyl 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetate reactant->product Boc Protection reagents + (Boc)₂O + Et₃N hydrolysis reactant Ethyl 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetate product 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetic acid reactant->product Ester Hydrolysis reagents + LiOH + THF/H₂O

Sources

Foundational

Mechanistic Elucidation and LC-MS/MS Fragmentation Dynamics of Boc-Amino Cyclobutyl Acetic Acid

A Senior Application Scientist’s Guide to Predictive Dissociation and Self-Validating Analytical Workflows The Analytical Imperative Boc-amino cyclobutyl acetic acid (e.g., 1-(Boc-amino)cyclobutylacetic acid) is a highly...

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Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist’s Guide to Predictive Dissociation and Self-Validating Analytical Workflows

The Analytical Imperative

Boc-amino cyclobutyl acetic acid (e.g., 1-(Boc-amino)cyclobutylacetic acid) is a highly versatile, conformationally restricted building block frequently deployed in the synthesis of spirocyclic scaffolds and advanced peptidomimetics. As a Senior Application Scientist, I approach the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of such molecules not merely as an exercise in mass measurement, but as a predictable gas-phase chemical reaction. Understanding the collision-induced dissociation (CID) of this molecule is paramount for confident structural elucidation, impurity profiling, and pharmacokinetic quantitation.

Gas-Phase Ionization and Protonation Dynamics

In positive electrospray ionization (ESI+), the intact molecule (Molecular Formula: C11H19NO4, monoisotopic mass 229.13 Da) predominantly forms a protonated precursor ion, [M+H]+ at m/z 230.14.

The Causality of Ionization: Unlike free aliphatic amines, the nitrogen within a tert-butyloxycarbonyl (Boc) protecting group is part of a carbamate linkage. This delocalization of the nitrogen lone pair significantly reduces its basicity. Consequently, protonation preferentially occurs at the more electron-rich carbonyl oxygen of the Boc group or the carboxylic acid moiety. To drive this protonation equilibrium forward, we employ 0.1% formic acid in the LC mobile phase. This acidic modifier ensures a robust, stable ion flux entering the mass spectrometer while maintaining sharp chromatographic peak shapes.

Mechanistic Pathways of Collision-Induced Dissociation (CID)

The fragmentation of Boc-protected amino acids under CID conditions follows highly conserved, thermodynamically driven pathways. By mapping these pathways, we can predict the resulting mass spectra with high accuracy.

Pathway A: The Signature Boc Cleavage (McLafferty-Type Rearrangement) The hallmark of Boc-protected amine fragmentation is the extreme gas-phase lability of the tert-butyl group. Upon collisional activation, the protonated carbamate undergoes a concerted, six-membered transition state—mechanistically analogous to a McLafferty rearrangement—to eliminate neutral isobutylene (2-methylpropene, C4H8, 56 Da)[1].

  • m/z 230.14 → m/z 174.08 (Loss of 56 Da).

This intermediate (m/z 174) is a transient carbamic acid. Because carbamic acids are inherently unstable, it rapidly undergoes decarboxylation, expelling carbon dioxide (CO2, 44 Da)[2].

  • m/z 174.08 → m/z 130.09 (Loss of 44 Da).

The combined, rapid neutral loss of 100 Da (isobutylene + CO2) is the definitive diagnostic signature confirming the presence of an intact Boc group on the precursor[3].

Pathway B: Carboxylic Acid Dissociation Following the Boc deprotection, the acetic acid moiety localized on the cyclobutane ring undergoes characteristic neutral losses. The most prominent thermodynamic sink is the dehydration of the carboxylic acid group (loss of H2O, 18 Da)[4].

  • m/z 130.09 → m/z 112.08.

Pathway C: Cyclobutyl Ring Dynamics The cyclobutane ring is sterically strained but remains relatively stable under low-to-moderate collision energies (10–25 eV) compared to the highly labile Boc group. However, at elevated collision energies (>35 eV), ring-opening mechanisms trigger the expulsion of ethylene (C2H4, 28 Da), further fragmenting the m/z 112 ion down to m/z 84.

Fragmentation M [M+H]+ m/z 230 F1 Carbamic Acid m/z 174 M->F1 - C4H8 (56 Da) Isobutylene F2 Unprotected Amine m/z 130 M->F2 - 100 Da Concerted Loss F1->F2 - CO2 (44 Da) Decarboxylation F3 Dehydrated Amine m/z 112 F2->F3 - H2O (18 Da) F4 Ring Cleavage m/z 84 F3->F4 - C2H4 (28 Da) High CE

CID Fragmentation cascade of protonated Boc-amino cyclobutyl acetic acid.

Self-Validating Experimental Protocol for LC-MS/MS

A robust analytical method must be self-validating—meaning the data generated inherently proves the integrity of the system and rules out instrumental artifacts. Because the Boc group is highly susceptible to thermal and electrical degradation, I have designed the following protocol to ensure that in-source fragmentation (ISF) artifacts are mathematically decoupled from true CID MS/MS fragments.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve the standard in 50:50 Water:Acetonitrile to a final concentration of 1 µg/mL.

    • Causality: Highly organic injection solvents cause peak breakthrough and band broadening on reversed-phase columns. Matching the injection solvent to the initial mobile phase conditions prevents these deleterious solvent effects.

  • Chromatographic Separation:

    • Column: C18, 2.1 x 50 mm, sub-2 µm particle size (UHPLC).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 3.0 minutes.

    • Causality: The hydrophobic nature of the Boc group requires a steep organic gradient for efficient elution. The acidic modifier suppresses the ionization of the carboxylic acid in solution, ensuring it retains a neutral state for optimal hydrophobic interaction with the C18 stationary phase.

  • ESI Source Optimization:

    • Capillary Voltage: +3.0 kV.

    • Cone Voltage / Declustering Potential: Set strictly to a low value (e.g., 15–20 V).

    • Causality: High cone voltages will induce in-source fragmentation, prematurely stripping the Boc group and generating the m/z 130 ion before it ever reaches the quadrupole. By keeping this voltage low, we preserve the intact m/z 230 precursor ion for true MS/MS isolation.

  • Collision Energy (CE) Stepping (The Validation Step):

    • Acquire sequential MS/MS spectra at CE = 10, 20, and 35 eV.

    • Causality: CE stepping validates the precursor-product kinetic relationship. At 10 eV, the m/z 174 intermediate dominates. At 20 eV, the m/z 130 ion becomes the base peak. At 35 eV, the m/z 112 and lower-mass ring-cleavage ions emerge. This energy-dependent evolution proves the fragments originate from the isolated precursor.

Workflow S1 1. Sample Prep Solvent Matching to prevent breakthrough S2 2. UHPLC Separation C18 Column, Acidic Gradient S1->S2 S3 3. ESI+ Ionization Low Cone Voltage to prevent ISF S2->S3 S4 4. CID MS/MS Energy Stepping (10/20/35 eV) S3->S4 S5 5. Data Validation Verify 100 Da neutral loss signature S4->S5

Self-validating LC-MS/MS analytical workflow for thermally labile Boc-amino acids.

Quantitative Data Summary

To facilitate rapid spectral annotation and Multiple Reaction Monitoring (MRM) method building, the anticipated quantitative mass shifts and their structural assignments are summarized below.

Precursor Ion (m/z)Product Ion (m/z)Neutral Loss (Da)Fragment Assignment / MechanismOptimal CE (eV)
230.14174.0856 (C4H8)Loss of tert-butyl (McLafferty rearrangement)10 - 15
230.14130.09100 (C5H8O2)Complete loss of Boc group (Isobutylene + CO2)15 - 20
130.09112.0818 (H2O)Dehydration of the acetic acid moiety25 - 30
112.0884.0528 (C2H4)Cyclobutyl ring opening and ethylene loss35 - 45
Conclusion

The LC-MS/MS analysis of Boc-amino cyclobutyl acetic acid requires a deliberate balance between ionization efficiency and the preservation of the highly labile protecting group. By understanding the thermodynamic causality of the diagnostic 100 Da neutral loss and employing a self-validating CE-stepping methodology, analytical scientists can definitively characterize this molecule while systematically avoiding the pitfalls of in-source fragmentation.

References
  • Title: Elucidation of the Presence and Location of t-Boc Protecting Groups in Amines and Dipeptides Using On-Column H/D Exchange HPLC/ESI/MS Source: Journal of the American Society for Mass Spectrometry URL: [Link]

  • Title: Efficient and directed peptide bond formation in the gas phase via ion/ion reactions Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

  • Title: Electrospray ionization tandem mass spectrometric study on the effect of N-terminal beta- and gamma-carbo amino acids on fragmentation of GABA-hybrid peptides Source: Rapid Communications in Mass Spectrometry (PubMed) URL: [Link]

  • Title: Development of a Python-based electron ionization mass spectrometry amino acid and peptide fragment prediction model Source: PLOS One (PMC) URL: [Link]

Sources

Exploratory

Stereochemical Architecture and Synthesis of 3-Amino Cyclobutyl Acetic Acid Derivatives: A Technical Whitepaper

Prepared by: Senior Application Scientist Target Audience: Medicinal Chemists, Structural Biologists, and Drug Development Professionals Executive Summary & Pharmacological Rationale In modern drug discovery, the strateg...

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Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist Target Audience: Medicinal Chemists, Structural Biologists, and Drug Development Professionals

Executive Summary & Pharmacological Rationale

In modern drug discovery, the strategic incorporation of conformationally restricted motifs is a proven tactic to improve metabolic stability, lower lipophilicity, and fine-tune the spatial vectors of pharmacophores. Among these scaffolds, 3-aminocyclobutylacetic acid derivatives represent a highly valuable class of compounds. As rigidified homologues of γ-aminobutyric acid (GABA), these derivatives restrict the conformational ensemble of the flexible GABA backbone. This restriction enables researchers to selectively probe and modulate specific GABAergic receptors and transporters, as the spatial relationship between the basic amine and the acidic carboxylate is locked into defined geometries1.

Understanding and controlling the cis and trans stereochemistry of these 1,3-disubstituted cyclobutanes is not merely an academic exercise; it is the fundamental determinant of their biological efficacy and pharmacokinetic profile.

Stereochemistry and Conformational Dynamics

To master the synthesis of these derivatives, one must first understand the causality behind their conformational behavior. Unlike planar aromatic systems, the four-membered cyclobutane ring adopts a puckered "butterfly" conformation. This puckering relieves the severe torsional strain that would otherwise arise from the eclipsing of adjacent C–H bonds, albeit at the cost of a slight increase in angle strain.

In 1,3-disubstituted cyclobutanes like 3-aminocyclobutylacetic acid, this puckering dictates the thermodynamic landscape:

  • The Cis Isomer (Thermodynamically Favored): In the cis configuration, both the C1-acetic acid moiety and the C3-amino group can simultaneously occupy pseudo-equatorial positions. This diequatorial arrangement minimizes transannular steric clashes, making the cis isomer thermodynamically stable.

  • The Trans Isomer (Thermodynamically Disfavored): The trans configuration forces one of the substituents into a pseudo-axial position. This generates unfavorable 1,3-diaxial interactions across the ring. While rare literature exceptions exist where the trans isomer is stabilized by enthalpic planarization (e.g., 1,3-diphenylsulphonylcyclobutane) 2, for standard alkyl and amino substituents, the cis geometry is inherently favored to avoid these steric penalties.

G A 1,3-Disubstituted Cyclobutane (Puckered Conformation) B Cis Isomer (Diequatorial / Pseudo-equatorial) A->B Stereoselective Synthesis C Trans Isomer (Axial-Equatorial) A->C Epimerization / Mitsunobu Inversion D Minimized 1,3-Diaxial Interactions Thermodynamically Favored B->D E Increased Steric Strain Thermodynamically Disfavored C->E

Conformational energy landscape and thermodynamic stability of 1,3-disubstituted cyclobutanes.

Analytical Validation: The Self-Validating NOESY System

Trustworthiness in chemical synthesis requires self-validating analytical protocols. For 1,3-disubstituted cyclobutanes, 2D Nuclear Overhauser Effect Spectroscopy (NOESY) provides an unambiguous, binary readout for stereochemical assignment.

Because the cis isomer adopts a diequatorial conformation, the methine protons at C1 and C3 are both forced into pseudo-axial positions. This 1,3-diaxial relationship places them in close spatial proximity (< 2.5 Å), yielding a strong, unmistakable NOE cross-peak . Conversely, in the trans isomer, the axial-equatorial relationship of the substituents means the C1 and C3 protons point in divergent trajectories (> 3.0 Å), rendering the H1-H3 NOE weak or entirely absent. This causality allows chemists to assign stereochemistry with absolute confidence prior to biological assaying.

Quantitative Stereochemical Comparison
Propertycis-3-Aminocyclobutylacetic Acidtrans-3-Aminocyclobutylacetic Acid
Substituent Orientation Diequatorial (pseudo)Axial-Equatorial (pseudo)
Relative Stability (ΔG) ~ 0.0 kcal/mol (Favored)+1.5 to +2.1 kcal/mol
H1-H3 NOESY Cross-Peak Strong (1,3-diaxial protons)Weak / Absent
Lipophilicity (LogP trend) Lower 3Higher
Typical Synthetic Ratio ~ 80% (Kinetic/Thermodynamic)~ 20%

Synthetic Methodologies & Isomeric Control

Causality in Reaction Design

To synthesize these derivatives, our standard protocol leverages the reductive amination of 3-oxocyclobutylacetic acid. The choice of sodium triacetoxyborohydride (NaBH(OAc)3) is deliberate: it is a mild reducing agent that permits the transient iminium ion to form fully before reduction.

During hydride delivery, the bulky acetic acid group at C1 (sitting pseudo-equatorial) sterically shields one face of the molecule. Hydride preferentially attacks from the less hindered pseudo-axial trajectory. This attack pushes the newly forming amino group into the pseudo-equatorial position, natively yielding the diequatorial cis isomer as the major product.

If the trans isomer is specifically required for structure-activity relationship (SAR) studies, relying on the minor byproduct of reductive amination is poor practice. Instead, we utilize a targeted Mitsunobu inversion . By synthesizing cis-3-hydroxycyclobutylacetic acid and reacting it with a nitrogen nucleophile under Mitsunobu conditions, the C3 stereocenter is cleanly inverted, yielding the trans derivative 4.

Workflow SM 3-Oxocyclobutylacetic Acid (Starting Material) RA Reductive Amination BnNH2, NaBH(OAc)3 SM->RA Mix Cis/Trans Mixture of 3-(Benzylamino)cyclobutylacetic acid RA->Mix Sep Chromatographic Separation (Silica Gel / Prep-HPLC) Mix->Sep CisBn Cis Isomer (Major) Sep->CisBn TransBn Trans Isomer (Minor) Sep->TransBn Deprot1 Hydrogenolysis (H2, Pd/C) CisBn->Deprot1 Deprot2 Hydrogenolysis (H2, Pd/C) TransBn->Deprot2 CisFinal Cis-3-Aminocyclobutylacetic Acid Deprot1->CisFinal TransFinal Trans-3-Aminocyclobutylacetic Acid Deprot2->TransFinal

Divergent synthetic workflow for isolating cis and trans 3-aminocyclobutylacetic acid.

Step-by-Step Experimental Protocol

The following methodology details the robust synthesis and isolation of the cis and trans isomers via reductive amination.

Phase 1: Imine Formation and Reduction

  • Preparation: Dissolve 3-oxocyclobutylacetic acid (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

  • Condensation: Add benzylamine (1.1 eq) followed by glacial acetic acid (1.5 eq). Causality: Acetic acid acts as a mild Brønsted acid catalyst, accelerating iminium ion formation without causing degradation of the cyclobutane ring. Stir at 25 °C for 2 hours.

  • Reduction: Cool the reaction vessel to 0 °C. Portion-wise, add NaBH(OAc)3 (1.5 eq) to control the exothermic hydride transfer. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Validation Check: Monitor the reaction via LC-MS. Proceed only when the intermediate iminium mass peak is fully consumed, ensuring a self-validating completion metric.

  • Workup: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Phase 2: Isomeric Separation 6. Chromatography: Purify the crude mixture via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Note on Elution: The cis-3-(benzylamino)cyclobutylacetic acid typically elutes first due to its lower overall dipole moment and reduced lipophilicity compared to the trans isomer.

Phase 3: Deprotection (Hydrogenolysis) 7. Catalytic Cleavage: Dissolve the isolated cis or trans intermediate in methanol. Add 10% Pd/C (0.1 eq by weight). 8. Hydrogenation: Purge the flask and stir under a hydrogen atmosphere (1 atm) for 6 hours. 9. Isolation: Filter the suspension through a pad of Celite to remove the palladium catalyst. Concentrate the filtrate under reduced pressure to yield the pure, unprotected cis- or trans-3-aminocyclobutylacetic acid. Validate final stereochemistry via 2D NOESY NMR.

References

  • 1,3-Diphenylsulphonylcyclobutane: An unprecedented case of a higher stability of the trans isomer of 1,3-disubstituted cyclobutane. Bar-Ilan University.
  • Aminoacids of the cyclobutane series. ResearchGate.
  • CN112608243A - Synthesis method of trans-3-aminobutanol. Google Patents.
  • Synthesis of cis- and trans-isomers of carboxylic acid 33 and amine 35. ResearchGate.

Sources

Exploratory

Introduction: The Strategic Importance of Cyclobutane Moieties and Physicochemical Profiling

An In-depth Technical Guide to the Solubility and Thermal Stability of N-Boc-2-cyclobutylacetic Acid In contemporary drug discovery, the pursuit of novel chemical matter with optimized pharmacological and pharmacokinetic...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Solubility and Thermal Stability of N-Boc-2-cyclobutylacetic Acid

In contemporary drug discovery, the pursuit of novel chemical matter with optimized pharmacological and pharmacokinetic profiles is paramount. Cycloalkanes, particularly strained ring systems like cyclobutane, have emerged as valuable scaffolds. Unlike more flexible cycloalkanes, the rigid, puckered conformation of the cyclobutane ring offers a unique three-dimensional architecture that can enhance potency, improve selectivity, and favorably modulate metabolic stability.[1][2] The incorporation of cyclobutyl groups, as seen in marketed drugs like the hepatitis C protease inhibitor boceprevir, demonstrates their utility in modern medicinal chemistry.[1][3]

The synthetic precursor, 2-cyclobutylacetic acid, serves as a key building block for introducing this valuable motif.[3][4] To facilitate its use in multi-step syntheses, particularly in peptide chemistry or when coupling with sensitive amines, protection of the amino functionality (if present) or manipulation of the carboxylic acid is often required. The tert-butyloxycarbonyl (Boc) group is a workhorse protecting group for amines due to its stability in a wide range of conditions and its facile, orthogonal removal under acidic conditions.[5][6]

This technical guide focuses on a critical, yet often overlooked, aspect of early-stage process development: the fundamental physicochemical properties of key intermediates. Specifically, we will provide an in-depth analysis of the solubility and thermal stability profile of N-Boc-2-cyclobutylacetic acid . A thorough understanding of these parameters is not merely academic; it is essential for designing robust, scalable, and safe synthetic routes. Solubility dictates solvent selection for reactions and purifications, impacting yield and purity, while thermal stability defines the safe operating limits for processes like distillation, drying, and long-term storage.

This document is intended for researchers, process chemists, and drug development professionals, providing both foundational knowledge and actionable experimental protocols to characterize this important building block.

Section 1: Physicochemical and Structural Overview

The properties of N-Boc-2-cyclobutylacetic acid are dictated by the interplay of its three core structural components: the non-polar, rigid cyclobutane ring; the polar, ionizable carboxylic acid group; and the bulky, lipophilic tert-butyloxycarbonyl (Boc) protecting group.

  • Cyclobutane Ring: Contributes to the molecule's rigidity and non-polar character.

  • Carboxylic Acid Group: Provides a site for hydrogen bonding and ionization, significantly influencing solubility in polar and aqueous media.

  • Boc Group: The bulky tert-butyl moiety increases lipophilicity and steric hindrance, generally enhancing solubility in organic solvents while also being the primary determinant of the molecule's thermal lability.[5]

A summary of the core physicochemical properties is presented below.

PropertyValue / DescriptionSource
Molecular Formula C₁₁H₁₉NO₄(Calculated)
Molecular Weight 229.27 g/mol (Calculated)
Appearance Expected to be a white to off-white solid[7]
Structural Features Carboxylic acid, tert-butyl carbamate[6]
Key Functionality Acid-labile protecting group, carboxylic acid handle[5][8]

Section 2: Solubility Profile

Solubility is a critical parameter that influences every stage of a compound's lifecycle, from reaction kinetics and purification efficiency to formulation and bioavailability. The presence of both a polar carboxylic acid and a non-polar Boc-protected moiety suggests a nuanced solubility profile.

Qualitative Solubility Assessment

Based on its structure, N-Boc-2-cyclobutylacetic acid is expected to exhibit good solubility in a range of common organic solvents. The bulky tert-butyl group promotes dissolution in non-polar environments, while the carbamate and carboxylic acid groups enhance solubility in polar aprotic solvents.[5][7]

  • High Solubility Expected: In polar aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), and Acetone. These solvents can effectively solvate both the polar and non-polar regions of the molecule.

  • Moderate Solubility Expected: In polar protic solvents like Methanol and Ethanol. While the carboxylic acid can hydrogen bond with the solvent, the large non-polar portion may limit overall solubility compared to polar aprotic options.

  • Low Solubility Expected: In non-polar solvents such as Hexanes and Heptane, and in aqueous media at neutral pH, where the carboxylic acid is deprotonated but the overall molecule retains significant non-polar character.

Quantitative Solubility Data (Illustrative)
SolventClassExpected Solubility (mg/mL) at 25 °C
Dichloromethane (DCM)Chlorinated> 200
Tetrahydrofuran (THF)Ether> 200
Ethyl Acetate (EtOAc)Ester> 150
AcetoneKetone> 150
Acetonitrile (ACN)Nitrile~ 100
Methanol (MeOH)Alcohol (Protic)~ 50
Isopropanol (IPA)Alcohol (Protic)~ 30
TolueneAromatic< 10
HeptaneAliphatic< 1
Water (pH 7.0)Aqueous< 0.1
Experimental Protocol: Thermodynamic Solubility Determination (Shake-Flask Method)

The saturation shake-flask method is the gold standard for determining thermodynamic equilibrium solubility, providing a definitive value for a compound in a given solvent at a specific temperature.[9]

Objective: To determine the equilibrium solubility of N-Boc-2-cyclobutylacetic acid in various organic solvents at 25 °C.

Materials:

  • N-Boc-2-cyclobutylacetic acid (solid)

  • Selected solvents (HPLC grade)

  • 2 mL glass vials with screw caps

  • Orbital shaker with temperature control

  • Centrifuge

  • 0.22 µm PTFE syringe filters

  • Calibrated analytical balance

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with UV detector

Methodology:

  • Preparation of Stock Standard: Accurately weigh ~10 mg of the compound into a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., acetonitrile) in which the compound is freely soluble. This is your stock standard for the calibration curve.

  • Preparation of Calibration Curve: Prepare a series of at least five calibration standards by serial dilution of the stock standard.

  • Sample Preparation:

    • Add an excess amount of solid N-Boc-2-cyclobutylacetic acid to a vial (e.g., ~20 mg for solvents where low solubility is expected, ~100 mg for solvents where high solubility is expected). The presence of undissolved solid at the end of the experiment is critical.[10]

    • Accurately add 1.0 mL of the test solvent to the vial.

    • Repeat for each solvent to be tested.

  • Equilibration:

    • Seal the vials tightly.

    • Place the vials on an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for 24-48 hours. The extended time is to ensure equilibrium is reached.[9]

  • Phase Separation:

    • After equilibration, allow the vials to stand undisturbed for at least 1 hour to let the excess solid settle.

    • Centrifuge the vials at high speed (e.g., 10,000 rpm) for 15 minutes to pellet any remaining suspended solid.

  • Sample Analysis:

    • Carefully withdraw an aliquot of the clear supernatant.

    • Immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial. Causality: This step removes any fine particulates that could dissolve during sample dilution and artificially inflate the solubility value.

    • Dilute the filtered sample with the mobile phase to a concentration that falls within the range of the calibration curve. The dilution factor must be recorded accurately.

  • Quantification:

    • Analyze the calibration standards and the diluted samples by HPLC.

    • Plot the peak area versus concentration for the standards to generate a linear regression curve.

    • Use the equation of the line to determine the concentration of the diluted sample.

    • Calculate the original solubility in the solvent by multiplying the determined concentration by the dilution factor.

Workflow Visualization

Solubility_Workflow cluster_prep Preparation cluster_process Processing cluster_analysis Analysis A Add Excess Solid to Solvent C Equilibrate on Shaker (24-48h @ 25°C) A->C B Prepare Calibration Standards G Analyze Standards & Samples via HPLC B->G D Centrifuge for Phase Separation C->D E Filter Supernatant (0.22 µm) D->E F Dilute Sample for Analysis E->F F->G H Calculate Concentration from Calibration Curve G->H I Apply Dilution Factor H->I J Report Final Solubility (mg/mL) I->J

Caption: Workflow for Thermodynamic Solubility Determination.

Section 3: Thermal Stability Profile

The thermal stability of an active pharmaceutical ingredient (API) or intermediate is a critical safety and quality attribute. For N-Boc-2-cyclobutylacetic acid, the primary concern is the thermal lability of the Boc protecting group.

Mechanism of Thermal Decomposition

The Boc group is known to be susceptible to thermal cleavage, particularly at temperatures exceeding 100-150 °C.[11][12] This deprotection does not typically require a catalyst and proceeds via a concerted fragmentation mechanism, releasing isobutylene and carbon dioxide, to yield the free amine (or in this case, the corresponding carbamic acid which decarboxylates).[11][13]

High temperatures can therefore lead to the degradation of the compound, resulting in loss of purity and the formation of byproducts. Understanding the precise temperature at which this degradation begins is essential for defining safe operating parameters for processes such as solvent removal, drying, and storage.

Analytical Techniques: TGA and DSC

A comprehensive thermal profile is best obtained using a combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

  • Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature. It is used to determine the onset temperature of decomposition, which for this compound would correspond to the loss of the Boc group (isobutylene and CO₂).[14]

  • Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as a function of temperature. It is used to detect thermal events like melting (endotherm), crystallization (exotherm), or decomposition.[15][16][17]

Expected Thermal Events (Illustrative)

The following table outlines the expected thermal events for N-Boc-2-cyclobutylacetic acid based on typical data for similar small molecule Boc-protected carboxylic acids.[18]

Thermal EventTechniqueExpected Temperature Range (°C)Interpretation
Melting Point (Tₘ) DSC90 - 120 °CA sharp endothermic peak corresponding to the solid-to-liquid phase transition.
Onset of Decomposition (Tₒ) TGA140 - 160 °CThe temperature at which significant mass loss begins, indicating the start of thermal deprotection.
Decomposition Maximum TGA/DSC160 - 190 °CThe temperature of the most rapid mass loss (from TGA) and a corresponding exothermic event (from DSC).
Experimental Protocol: Thermal Analysis (TGA/DSC)

Objective: To determine the melting point and decomposition temperature of N-Boc-2-cyclobutylacetic acid.

Materials:

  • N-Boc-2-cyclobutylacetic acid (dry solid)

  • TGA instrument with appropriate sample pans (e.g., platinum or ceramic)

  • DSC instrument with appropriate sample pans (e.g., aluminum)

  • Inert gas supply (e.g., Nitrogen)

Methodology - TGA:

  • Instrument Setup: Calibrate the TGA instrument for mass and temperature according to the manufacturer's guidelines.

  • Sample Preparation: Accurately weigh 5-10 mg of the dry sample into a TGA pan.

  • Experimental Conditions:

    • Place the sample in the TGA furnace.

    • Purge with an inert gas (e.g., Nitrogen) at a flow rate of 50-100 mL/min. Causality: The inert atmosphere prevents oxidative degradation, ensuring the observed mass loss is due to thermal decomposition alone.

    • Heat the sample from ambient temperature (~25 °C) to a final temperature (e.g., 300 °C) at a constant heating rate of 10 °C/min.

  • Data Analysis:

    • Plot the mass (%) versus temperature (°C).

    • Determine the onset temperature of decomposition (Tₒ) as the intersection of the baseline tangent and the tangent of the decomposition curve.

Methodology - DSC:

  • Instrument Setup: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

  • Sample Preparation: Accurately weigh 2-5 mg of the dry sample into an aluminum DSC pan and hermetically seal it. Prepare an empty, sealed pan to serve as the reference.

  • Experimental Conditions:

    • Place the sample and reference pans in the DSC cell.

    • Purge with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min.

    • Use a heat-cool-heat cycle to observe the material's behavior and erase thermal history. A typical program would be:

      • Heat from 25 °C to 200 °C at 10 °C/min.

      • Cool from 200 °C to 25 °C at 10 °C/min.

      • Heat again from 25 °C to 250 °C at 10 °C/min.

  • Data Analysis:

    • Plot the heat flow (mW) versus temperature (°C).

    • Identify endothermic peaks (melting) and exothermic peaks (decomposition).

    • Determine the melting point (Tₘ) from the onset or peak of the melting endotherm in the second heating scan.

Workflow Visualization

Thermal_Analysis_Workflow cluster_tga Thermogravimetric Analysis (TGA) cluster_dsc Differential Scanning Calorimetry (DSC) TGA1 Weigh 5-10 mg into TGA Pan TGA2 Heat at 10°C/min under N₂ TGA1->TGA2 TGA3 Plot Mass vs. Temp TGA2->TGA3 TGA4 Determine Onset of Decomposition (Tₒ) TGA3->TGA4 DSC1 Weigh 2-5 mg into DSC Pan DSC2 Heat-Cool-Heat Cycle under N₂ DSC1->DSC2 DSC3 Plot Heat Flow vs. Temp DSC2->DSC3 DSC4 Determine Melting Point (Tₘ) DSC3->DSC4 Start Dry Sample (N-Boc-2-cyclobutylacetic acid) Start->TGA1 Start->DSC1

Caption: Workflow for TGA and DSC Thermal Analysis.

Conclusion

N-Boc-2-cyclobutylacetic acid is a valuable synthetic intermediate whose utility in process chemistry is underpinned by its physicochemical properties. This guide has established a framework for understanding and experimentally determining its solubility and thermal stability. The molecule is predicted to have excellent solubility in common polar aprotic solvents, a critical consideration for reaction and purification design. Its thermal profile is primarily defined by the lability of the Boc group, with decomposition likely commencing around 140-160 °C. This thermal limit must be respected during downstream processing to ensure product quality and safety. The detailed protocols provided herein offer a robust, self-validating system for researchers to generate precise data, enabling the development of efficient and scalable synthetic processes for this important class of molecules.

References

  • ACS GCI Pharmaceutical Roundtable. Thermal Methods - Wordpress.
  • Oh, S., et al. (2015). tert-Butyloxycarbonyl-protected amino acid ionic liquids and their application to dipeptide synthesis. PMC. [Link]

  • Yang, B., et al. (2019). Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. Organic Process Research & Development. [Link]

  • Organic Chemistry. (2022). Boc Deprotection Mechanism. YouTube. [Link]

  • Thompson, M., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. [Link]

  • Li, Q., et al. (2023). Discovery of Novel Aminocyclobutanecarboxylic Acid Derivatives as Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry. [Link]

  • Google Patents. (2005). Method for determining solubility of a chemical compound.
  • ACS Publications. (2025). Identification of Novel Cyclobutane-Based Derivatives as Potent Acetyl-CoA Carboxylase Allosteric Inhibitors for Nonalcoholic Steatohepatitis Drug Discovery. Journal of Medicinal Chemistry. [Link]

  • ScholarWorks. (2023). studies toward the stereocontrolled synthesis of cyclobutane derivatives. [Link]

  • Georganics. (2021). Cyclobutanecarboxylic acid - general description. [Link]

  • ResearchGate. (2021). Thermogravimetric analysis of the N‐Boc protected O‐substituted hydroxylamine reagents (R1‐R3). [Link]

  • RAYTOR. (2026). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. [Link]

  • Alsenz, J., & Kansy, M. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. ADMET & DMPK. [Link]

  • ResearchGate. (2019). Thermogravimetric analysis of Boc‐TATDPP. [Link]

  • PubChem. 2-Cyclobutylacetic Acid. [Link]

  • Baghel, S., et al. (2021). Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics. [Link]

  • Hasa, D., et al. (2021). Analytical and Computational Methods for the Estimation of Drug-Polymer Solubility and Miscibility in Solid Dispersions Development. PMC. [Link]

  • ChemBK. (2024). Cyclobutyl. [Link]

  • PubMed. (1990). Hydrophobicity of amino acid residues: differential scanning calorimetry and synthesis of the aromatic analogues of the polypentapeptide of elastin. [Link]

  • ResearchGate. (2015). TGA thermograms of t-BOC-β-CDs with various contents of t-BOC moieties. [Link]

  • ResearchGate. (2012). Thermophysical Study of Several α- and β-Amino Acid Derivatives by Differential Scanning Calorimetry (DSC). [Link]

  • Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

  • BOC-ON. [2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile]. [Link]

  • RSC Publishing. (2012). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable ionic liquid. [Link]

  • Journal of the Chemical Society, Faraday Transactions. (1995). Differential scanning calorimetric study of the interactions of some stabilizing amino acids and oligopeptides with hen egg white lysozyme. [Link]

  • AZoM. (2015). Characterization of Protein Stability Using Differential Scanning Calorimetry. [Link]

  • Lab Supplies. Cyclobutyl-acetic acid, min 95%, 1 gram. [Link]

  • ResearchGate. (2021). Calculated physicochemical properties of Boc-deprotected. [Link]

  • Organic Chemistry Data. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. [Link]

  • University of Rochester. Solvent Miscibility Table. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Protocol for Boc Deprotection of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid

Executive Summary & Strategic Context 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid (MW: 229.28 g/mol ) is a highly valuable bifunctional building block in modern medicinal chemistry. Its rigid cyclobutane core...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid (MW: 229.28 g/mol ) is a highly valuable bifunctional building block in modern medicinal chemistry. Its rigid cyclobutane core provides a defined spatial vector, making it an ideal spacer in the design of proteolysis targeting chimeras (PROTACs) and targeted protein degraders, such as TYK2 degraders .

The removal of the tert-butoxycarbonyl (Boc) protecting group yields 2-(3-aminocyclobutyl)acetic acid. Because the resulting product contains both a primary aliphatic amine and a carboxylic acid, it exists as a highly water-soluble zwitterion at physiological and neutral pH. This structural reality dictates the entire strategic approach to its deprotection: standard aqueous workups must be strictly avoided , and isolation must rely exclusively on non-aqueous precipitation and trituration.

Mechanistic Principles & Causality

Boc deprotection is fundamentally an acid-catalyzed cleavage . The addition of a strong acid protonates the carbamate carbonyl, initiating the cleavage of the tert-butyl group to form a tert-butyl cation (which rapidly eliminates to form isobutylene gas) and a carbamic acid intermediate. The carbamic acid spontaneously decarboxylates to release CO₂ gas, leaving behind the protonated amine salt.

Causality of Reagent Choice:

  • Trifluoroacetic Acid (TFA) in DCM: Provides rapid kinetics and excellent solubility for the starting material. The byproduct is the TFA salt of the amine. Because TFA salts can sometimes be hygroscopic or form intractable oils, co-evaporation with an azeotropic solvent (like toluene) is a critical self-validating step to ensure solidification.

  • 4M HCl in 1,4-Dioxane: Offers a distinct advantage for amino acids. The resulting HCl salt is highly crystalline and often precipitates directly from the reaction mixture or upon the addition of ethereal solvents, completely bypassing the need for chromatographic purification .

Mechanism A Boc-Amino Acid (Stable Precursor) B Protonated Boc Intermediate A->B + Acid (H+) C t-Butyl Cation + Carbamic Acid B->C Cleavage D Isobutylene + CO2 + Amine Salt C->D Decarboxylation

Acid-catalyzed Boc deprotection mechanism highlighting the generation of volatile byproducts.

Experimental Protocols

General Preparations: Ensure all glassware is oven-dried. The starting material should be fully dissolved before the addition of the acid.

Protocol A: TFA-Mediated Deprotection (Yields TFA Salt)

This method is highly efficient but requires careful solvent management during isolation to prevent oiling out.

  • Dissolution: Dissolve 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid (1.0 eq, e.g., 229 mg, 1.0 mmol) in anhydrous dichloromethane (DCM) to a concentration of 0.1–0.2 M (5–10 mL).

  • Acid Addition: Cool the flask to 0 °C using an ice bath. Slowly add Trifluoroacetic Acid (TFA) to achieve a 1:1 to 1:4 v/v ratio with DCM (e.g., 2.5 mL TFA). The cooling controls the initial exothermic protonation.

  • Reaction: Remove the ice bath and stir at room temperature (20–25 °C) for 1–2 hours.

  • Monitoring: Monitor the reaction via LC-MS. Validate completion by observing the disappearance of the starting material (m/z 252.1 [M+Na]⁺ or 228.1 [M-H]⁻) and the appearance of the deprotected product (m/z 130.1 [M+H]⁺).

  • Concentration & Azeotropic Removal: Once complete, concentrate the mixture in vacuo using a rotary evaporator. Crucial Step: Co-evaporate the resulting residue with toluene (3 × 5 mL). Toluene forms an azeotrope with TFA, driving its complete removal and validating the transition from a solvated oil to a precipitable solid.

  • Isolation: Triturate the residue with cold anhydrous diethyl ether (10 mL). The 2-(3-aminocyclobutyl)acetic acid TFA salt (MW: 243.18 g/mol ) will precipitate as a white solid. Filter, wash with cold ether, and dry under high vacuum.

Protocol B: HCl-Mediated Deprotection (Yields HCl Salt)

This method is generally preferred for this specific substrate as it directly yields a highly crystalline, easy-to-handle hydrochloride salt.

  • Dissolution: Dissolve the substrate (1.0 eq, 1.0 mmol) in anhydrous 1,4-dioxane (5 mL). If solubility is poor, a minimal amount of anhydrous methanol (0.5 mL) can be added as a co-solvent.

  • Acid Addition: At room temperature, add a commercially available solution of 4M HCl in 1,4-dioxane (5.0–10.0 eq, 1.25–2.5 mL).

  • Reaction: Stir at room temperature for 1–3 hours. A white precipitate will typically begin to form as the reaction progresses, as the resulting HCl salt is insoluble in dioxane.

  • Precipitation: Add anhydrous diethyl ether (10 mL) to the reaction mixture to force complete precipitation of the hydrochloride salt.

  • Filtration: Centrifuge or vacuum-filter the suspension. Wash the pellet twice with diethyl ether to remove residual dioxane and trapped isobutylene. Dry under high vacuum to afford the pure HCl salt (MW: 165.62 g/mol ).

Workflow Step1 1. Dissolve Substrate (DCM or Dioxane) Step2 2. Add Acid Reagent (TFA or 4M HCl) Step1->Step2 Step3 3. Stir & Monitor (RT, 1-3 hrs) Step2->Step3 Step4 4. Concentrate in vacuo (Remove Volatiles) Step3->Step4 Step5 5. Precipitation (Cold Diethyl Ether) Step4->Step5 Caution CRITICAL: Avoid Aqueous Workup (Product is highly water-soluble) Step4->Caution Workflow Branch Step6 6. Filtration & Drying (Yield Pure Salt) Step5->Step6

Step-by-step experimental workflow for Boc deprotection avoiding aqueous extraction.

Data Presentation & Condition Optimization

To assist in selecting the optimal protocol for your specific downstream application, the following table summarizes the quantitative parameters and expected outcomes for both methodologies:

ParameterProtocol A: TFA MethodProtocol B: HCl Method
Reagent Trifluoroacetic Acid (TFA)4M HCl in 1,4-Dioxane
Solvent System Dichloromethane (DCM)1,4-Dioxane (± Methanol)
Acid Equivalents Large excess (20–50% v/v)5.0 – 10.0 eq
Temperature Profile 0 °C to Room TemperatureRoom Temperature
Reaction Time 1 – 2 hours1 – 3 hours
Product Form Trifluoroacetate (TFA) saltHydrochloride (HCl) salt
Product MW 243.18 g/mol 165.62 g/mol
Isolation Strategy Azeotropic Co-evaporation & TriturationDirect Precipitation & Filtration

References

  • Chen, W. W., et al. "Tyrosine kinase 2 (tyk2) degradation compounds and methods of use." World Intellectual Property Organization, WO2022100710A1.
  • Common Organic Chemistry. "Boc Deprotection - TFA Examples and Protocols." Available at:[Link]

  • Common Organic Chemistry. "Boc Deprotection - HCl Examples and Protocols." Available at:[Link]

Application

Scale-up synthesis procedure for 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid

Application Note & Technical Protocol Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Scientific Context & Mechanistic Rationale The cyclobutane ring has transitioned from a synt...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Technical Protocol Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals

Scientific Context & Mechanistic Rationale

The cyclobutane ring has transitioned from a synthetic curiosity to a privileged scaffold in modern drug discovery[1]. Its rigid, puckered conformation can lock molecules into bioactive conformations, reducing the entropic penalty of target binding while improving metabolic stability compared to flexible alkyl chains or metabolically labile aromatic rings[1].

2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid (CAS: 1638772-19-6)[2] is a highly versatile, bifunctional building block. It is prominently featured in the synthesis of PROTAC linkers[3] and serves as a critical structural component in the development of Tyrosine Kinase 2 (TYK2) degraders and Janus kinase (JAK) inhibitors[4][5].

This application note outlines a robust, three-step scale-up synthesis of this compound, engineered for high yield, operational safety, and high-purity isolation suitable for downstream Active Pharmaceutical Ingredient (API) manufacturing. The sequence is specifically designed to minimize chromatography, relying instead on highly efficient transformations and easily removable byproducts.

Mechanistic Strategy
  • Step 1: Horner-Wadsworth-Emmons (HWE) Olefination: While a classical Wittig reaction could yield the desired exocyclic alkene, HWE olefination using triethyl phosphonoacetate (TEPA) is vastly superior for scale-up. The byproduct, sodium diethyl phosphate, is highly water-soluble and is completely removed during the aqueous workup. This eliminates the notorious triphenylphosphine oxide purification bottleneck.

  • Step 2: Catalytic Hydrogenation: The exocyclic double bond is reduced using hydrogen gas over a Palladium on Carbon (Pd/C) catalyst. This establishes the saturated cyclobutane core. Depending on the specific target application, the resulting cis/trans isomer mixture can be separated via crystallization at the ester stage or carried forward as a mixture.

  • Step 3: Base-Catalyzed Saponification: Mild hydrolysis of the ethyl ester is achieved using Lithium Hydroxide (LiOH). LiOH is preferred over NaOH or KOH as it provides a gentler reaction environment, preventing base-catalyzed degradation. Precise pH control during the final workup ensures the acid-labile tert-butoxycarbonyl (Boc) protecting group remains fully intact.

Experimental Workflow

Synthesis SM 3-(Boc-amino)cyclobutan-1-one (Starting Material) Step1 Step 1: HWE Olefination Reagents: TEPA, NaH, THF Conditions: 0°C to RT, 4h SM->Step1 Int1 Ethyl 2-(3-(Boc-amino) cyclobutylidene)acetate (Intermediate 1) Step1->Int1 IPC: TLC (KMnO4 stain) Step2 Step 2: Catalytic Hydrogenation Reagents: H2 (50 psi), 10% Pd/C Conditions: EtOH, RT, 12h Int1->Step2 Int2 Ethyl 2-(3-(Boc-amino) cyclobutyl)acetate (Intermediate 2) Step2->Int2 IPC: LC-MS (Alkene consumption) Step3 Step 3: Saponification Reagents: LiOH·H2O, THF/MeOH/H2O Conditions: RT, 6h Int2->Step3 Product 2-(3-((tert-Butoxycarbonyl)amino) cyclobutyl)acetic acid (Final Product) Step3->Product IPC: LC-MS (Ester hydrolysis)

Figure 1: Three-step synthetic workflow for 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid.

Scale-Up Protocols (Self-Validating System)

The following procedures are optimized for a 100-gram starting material scale.

Step 1: Synthesis of Ethyl 2-(3-(Boc-amino)cyclobutylidene)acetate

Causality & Safety Note: Sodium hydride (NaH) is added portion-wise at 0 °C to strictly control the exothermic deprotonation of TEPA and manage the evolution of hydrogen gas. The reaction environment must be rigorously anhydrous; ambient moisture will prematurely hydrolyze the phosphonate ester, drastically reducing the yield.

  • Preparation: Charge a flame-dried 3 L three-neck flask equipped with a mechanical stirrer, nitrogen inlet, and temperature probe with anhydrous THF (1.0 L). Cool the reactor to 0 °C using an ice-brine bath.

  • Deprotonation: Suspend NaH (60% dispersion in mineral oil, 26.0 g, 0.65 mol, 1.2 equiv) in the THF. Slowly add triethyl phosphonoacetate (TEPA) (145.7 g, 0.65 mol, 1.2 equiv) dropwise over 45 minutes. Maintain the internal temperature below 5 °C. Stir the resulting clear solution for 30 minutes at 0 °C.

  • Reaction: Dissolve 3-(Boc-amino)cyclobutan-1-one (100.0 g, 0.54 mol, 1.0 equiv) in anhydrous THF (200 mL) and add this solution dropwise to the ylide mixture over 1 hour. Allow the reaction to warm to room temperature (RT) and stir for 4 hours.

  • In-Process Control (IPC): Perform TLC (Hexanes/EtOAc 3:1, KMnO₄ stain). The self-validating endpoint is the complete disappearance of the ketone starting material (Rf ~0.4) and the appearance of a new UV-active/KMnO₄-active spot (Rf ~0.6).

  • Workup: Quench the reaction carefully with saturated aqueous NH₄Cl (500 mL). Extract the aqueous layer with EtOAc (3 × 400 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford Intermediate 1 as a pale yellow oil.

Step 2: Synthesis of Ethyl 2-(3-(Boc-amino)cyclobutyl)acetate

Causality & Safety Note: The reaction vessel must be purged with N₂ three times prior to H₂ introduction to prevent the formation of explosive hydrogen-oxygen mixtures in the presence of the pyrophoric Pd/C catalyst.

  • Preparation: Dissolve Intermediate 1 (approx. 135 g, 0.53 mol) in absolute ethanol (1.2 L) in a 2 L Parr hydrogenation bottle or suitable pressure reactor.

  • Catalyst Addition: Carefully add 10% Pd/C (13.5 g, 10% w/w) under a blanket of nitrogen.

  • Hydrogenation: Purge the vessel with N₂ (3 cycles), then with H₂ (3 cycles). Pressurize the vessel to 50 psi with H₂ gas and agitate at RT for 12 hours.

  • In-Process Control (IPC): The physical endpoint is self-validating when the pressure gauge indicates the complete cessation of H₂ uptake. Confirm via LC-MS: look for the mass shift from[M+H]⁺ 256 (alkene) to [M+H]⁺ 258 (alkane).

  • Workup: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake thoroughly with ethanol (300 mL). Concentrate the filtrate under reduced pressure to yield Intermediate 2 as a colorless to pale yellow oil.

Step 3: Synthesis of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid

Causality & Safety Note: The critical parameter in this step is the pH adjustment during workup. The pH must be exactly 3.5 - 4.0. A pH > 4.5 will result in poor extraction yields (the carboxylate salt remains in the aqueous layer), while a pH < 3.0 risks premature cleavage of the Boc protecting group.

  • Preparation: Dissolve Intermediate 2 (approx. 130 g, 0.50 mol) in a solvent mixture of THF/MeOH/H₂O (2:1:1 v/v/v, 1.0 L) in a 2 L round-bottom flask.

  • Hydrolysis: Add Lithium hydroxide monohydrate (LiOH·H₂O) (42.0 g, 1.0 mol, 2.0 equiv) in one portion. Stir the biphasic mixture vigorously at RT for 6 hours.

  • In-Process Control (IPC): Monitor by LC-MS. The reaction is complete when the ester peak ([M+H]⁺ 258) is fully consumed, replaced by the acid peak ([M-H]⁻ 228 in negative ion mode).

  • Workup & Isolation: Concentrate the mixture under reduced pressure to remove the volatile organic solvents (THF/MeOH). Dilute the remaining aqueous layer with water (300 mL) and wash with diethyl ether (200 mL) to remove any non-polar impurities.

  • Validation Checkpoint: Cool the aqueous layer to 0 °C. Slowly acidify using 1M aqueous Citric Acid or 1M HCl while continuously monitoring with a calibrated pH meter until the pH reaches exactly 3.5 - 4.0.

  • Extraction: Extract the acidified aqueous layer with EtOAc (3 × 400 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to afford the final product as a white solid.

Scale-Up Metrics & Yield Analysis

The following table summarizes the quantitative data, stoichiometry, and expected yields for the 100-gram scale-up campaign.

Process StepChemical EntityMW ( g/mol )Mass Used / IsolatedMolesEquivalentsStep Yield (%)Purity (LC-MS)
Starting Material 3-(Boc-amino)cyclobutan-1-one185.22100.0 g0.5401.0N/A>99%
Reagent (Step 1) Triethyl phosphonoacetate224.19145.7 g0.6501.2N/AN/A
Intermediate 1 Ethyl 2-(3-(Boc-amino)cyclobutylidene)acetate255.31119.9 g0.4700.8787.0% >95%
Intermediate 2 Ethyl 2-(3-(Boc-amino)cyclobutyl)acetate257.33117.3 g0.4560.8497.0% >96%
Final Product 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid229.2799.3 g0.4330.8095.0% >98%

Note: The overall telescopic yield from the starting material to the final isolated product is approximately 80.2%.

Conclusion

This protocol provides a highly reliable, chromatography-free (up to the final isolation) method for the scale-up synthesis of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid. By strategically utilizing an HWE olefination and carefully controlled saponification, process chemists can avoid common scale-up pitfalls such as difficult byproduct removal and protecting group degradation. The resulting high-purity building block is immediately ready for downstream coupling reactions in the synthesis of PROTAC linkers and targeted kinase inhibitors.

References

  • MedChemExpress. 2-(3-((Tert-butoxycarbonyl)amino)cyclobutyl)acetic acid: Product Information and PROTAC Linker Applications. URL:[3]

  • European Patent Office (EP2506716B1). Novel tricyclic compounds. URL:[4]

  • Accela ChemBio Inc. Product Category: CAS 1638772-19-6. URL:[2]

  • World Intellectual Property Organization (WO2022100710A1). Tyrosine kinase 2 (TYK2) degradation compounds and methods of use. URL:[5]

  • RSC Medicinal Chemistry (2024). Sidechain structure–activity relationships of cyclobutane-based small molecule αvβ3 antagonists. URL:[1]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Incomplete Boc Deprotection of Cyclobutyl Acetic Acid Derivatives

A Guide for Researchers, Scientists, and Drug Development Professionals The tert-butyloxycarbonyl (Boc) group is a cornerstone in modern organic synthesis, prized for its reliability in protecting amine functionalities....

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Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

The tert-butyloxycarbonyl (Boc) group is a cornerstone in modern organic synthesis, prized for its reliability in protecting amine functionalities. However, its removal, particularly from sterically demanding or electronically complex substrates like cyclobutyl acetic acid derivatives, can present significant challenges. This guide provides in-depth troubleshooting strategies and frequently asked questions to navigate the complexities of Boc deprotection, ensuring high-yield and clean conversion to your target amine.

Troubleshooting Guide: From Incomplete Reactions to Unexpected Side Products

This section addresses specific experimental failures in a question-and-answer format, offering explanations and actionable solutions.

Question 1: My Boc deprotection using standard TFA/DCM is sluggish and incomplete, even after extended reaction times. What's going on and how can I fix it?

Answer:

Incomplete deprotection is the most common hurdle. The stability of the Boc group can be influenced by both steric hindrance from the cyclobutyl ring and the electronic nature of the overall molecule.[1] Here’s a systematic approach to troubleshoot this issue:

  • Insufficient Acid Strength: The primary reason for incomplete cleavage is often inadequate acid strength or concentration.[1][2] The reaction's progression is highly dependent on the acid's ability to protonate the carbamate's carbonyl oxygen, initiating the cleavage mechanism.

    • Solution 1: Increase Acid Concentration. Gradually increase the concentration of Trifluoroacetic acid (TFA) in Dichloromethane (DCM). A move from a 20% (v/v) solution to a 50% (v/v) or even neat TFA can significantly accelerate the reaction.[2][3]

    • Solution 2: Switch to a Stronger Acid System. If increasing TFA concentration is ineffective, a more potent acid system is warranted. A 4M solution of hydrogen chloride (HCl) in 1,4-dioxane or ethyl acetate is a common and effective alternative.[3][4][5]

  • Reaction Kinetics: Deprotection is a kinetic process. Low temperatures or insufficient time can lead to incomplete reactions.[2]

    • Solution 1: Extend Reaction Time. Monitor the reaction closely using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) and allow it to proceed for a longer duration, potentially several hours or overnight for challenging substrates.[3]

    • Solution 2: Increase Temperature. Gentle warming of the reaction mixture (e.g., to 40-50 °C) can provide the necessary activation energy.[3] However, exercise caution if your molecule contains other temperature-sensitive functional groups.

  • Solvent Effects: The solvent plays a critical role in solvating both the substrate and the acid.[2] Poor solubility of your cyclobutyl acetic acid derivative can lead to a heterogeneous mixture and an incomplete reaction.[1]

    • Solution: Optimize the Solvent. Ensure your starting material is fully dissolved. If solubility in DCM is an issue, consider alternative solvents or co-solvents. For HCl-based deprotection, dioxane is a standard choice.[3][5]

Question 2: I'm observing significant formation of a side product with a mass corresponding to the addition of a tert-butyl group. How can I prevent this?

Answer:

This is a classic case of tert-butylation, a common side reaction during acid-mediated Boc deprotection.[6][7] The mechanism of Boc cleavage generates a reactive tert-butyl cation.[8][9] This electrophile can then alkylate any nucleophilic sites on your substrate or product, particularly electron-rich aromatic rings or heteroatoms.

  • The Role of Scavengers: The most effective strategy to mitigate tert-butylation is the addition of a "scavenger" to the reaction mixture. Scavengers are molecules that act as traps for the electrophilic tert-butyl cation.[4][10]

    • Recommended Scavengers:

      • Triethylsilane (TES) or Triisopropylsilane (TIPS): These silanes reduce the tert-butyl cation.[11]

      • Thioanisole or Anisole: These electron-rich aromatic compounds act as effective cation traps.[10][11]

      • Water: A small amount of water can also serve as a scavenger.[4]

Question 3: My cyclobutyl acetic acid derivative contains other acid-sensitive groups (e.g., esters, acetals) that are being cleaved during Boc deprotection. What are my options for selective removal?

Answer:

The use of strong acids like TFA and HCl is often incompatible with other acid-labile protecting groups.[3] In such cases, a milder and more selective deprotection method is required.

  • Milder Acidic Conditions:

    • Aqueous Phosphoric Acid: This can be a milder alternative to TFA.[4][12]

    • p-Toluenesulfonic Acid (pTSA): This solid acid can also be used under controlled conditions.[4]

  • Lewis Acid-Mediated Deprotection: Lewis acids offer a non-protic alternative for Boc cleavage, often under milder conditions.[4][12]

    • Zinc Bromide (ZnBr₂): Can be effective in a solvent like DCM.[4][13]

    • Trimethylsilyl Iodide (TMSI): A mild and efficient reagent, particularly useful for substrates that are unstable in aqueous workups.[4][10]

  • Non-Acidic Methods: For highly sensitive substrates, avoiding acid altogether is the best approach.

    • Oxalyl Chloride in Methanol: This system provides a mild and selective method for N-Boc deprotection.[3][11][14]

    • Thermal Deprotection: In some cases, simply heating the Boc-protected compound in a suitable solvent like water or 2,2,2-trifluoroethanol (TFE) can induce cleavage without any acidic reagents.[4][12]

Frequently Asked Questions (FAQs)

Q1: How can I effectively monitor the progress of my Boc deprotection reaction?

A1: Regular monitoring is crucial to determine the optimal reaction time and to avoid over-exposure to harsh conditions.

  • Thin-Layer Chromatography (TLC): This is the quickest and most common method.[3][15] The deprotected amine is typically more polar than the Boc-protected starting material and will have a lower Rf value. Staining the TLC plate with a ninhydrin solution is highly effective, as it produces a distinct color (usually purple) with the newly formed primary or secondary amine.[3][15]

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information, allowing you to track the disappearance of the starting material peak and the appearance of the product peak, while also detecting any side products.[5][15]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to monitor the disappearance of the characteristic tert-butyl singlet peak (around 1.4 ppm) in the ¹H NMR spectrum.[3]

Q2: What is the underlying mechanism of acid-catalyzed Boc deprotection?

A2: The reaction proceeds through a well-established mechanism:

  • Protonation: The carbonyl oxygen of the Boc group is protonated by the acid.[8][16]

  • Fragmentation: This protonation facilitates the cleavage of the tert-butyl-oxygen bond, leading to the formation of a stable tert-butyl cation and a carbamic acid intermediate.[8][16]

  • Decarboxylation: The carbamic acid is unstable and rapidly decarboxylates, releasing carbon dioxide gas and the free amine.[8][16]

  • Protonation of Amine: Under the acidic conditions, the newly formed amine is protonated, typically yielding the corresponding ammonium salt (e.g., trifluoroacetate or hydrochloride salt).[8][9]

Q3: Are there any "green" or more environmentally friendly methods for Boc deprotection?

A3: Yes, there is growing interest in developing more sustainable methods. One notable approach is catalyst-free deprotection in hot water.[12] Refluxing the Boc-protected amine in water can effectively cleave the protecting group, avoiding the use of harsh acids and organic solvents.[12] Additionally, using deep eutectic solvents (DES) with a Brønsted acid component is an emerging green alternative.[17]

Visualizing the Process

Boc Deprotection Mechanism

Boc_Deprotection cluster_step1 Step 1: Protonation cluster_step2 Step 2: Fragmentation cluster_step3 Step 3: Decarboxylation cluster_step4 Step 4: Final Product BocN Boc-Protected Amine Protonated_BocN Protonated Carbamate BocN->Protonated_BocN + H⁺ H_plus H⁺ (from Acid) Carbamic_Acid Carbamic Acid Protonated_BocN->Carbamic_Acid tBu_cation tert-Butyl Cation (t-Bu⁺) Protonated_BocN->tBu_cation Free_Amine Free Amine (R-NH₂) Carbamic_Acid->Free_Amine CO2 CO₂ (gas) Carbamic_Acid->CO2 Ammonium_Salt Ammonium Salt (R-NH₃⁺ X⁻) Free_Amine->Ammonium_Salt + H⁺

Caption: Acid-catalyzed Boc deprotection mechanism.

Troubleshooting Workflow

Troubleshooting_Workflow Start Incomplete Deprotection Detected (via TLC, LC-MS) Check_Acid Is Acid Strength Sufficient? Start->Check_Acid Increase_Acid Increase Acid Conc. (e.g., 20% -> 50% TFA) Check_Acid->Increase_Acid No Check_Kinetics Are Time/Temp Adequate? Check_Acid->Check_Kinetics Yes Change_Acid Switch to Stronger Acid (e.g., 4M HCl/Dioxane) Increase_Acid->Change_Acid Still Incomplete Increase_Acid->Check_Kinetics Change_Acid->Check_Kinetics Increase_Time Extend Reaction Time Check_Kinetics->Increase_Time No Check_Side_Products Side Products Observed? Check_Kinetics->Check_Side_Products Yes Increase_Temp Gently Increase Temperature (e.g., to 40°C) Increase_Time->Increase_Temp Still Incomplete Increase_Time->Check_Side_Products Increase_Temp->Check_Side_Products Add_Scavenger Add Scavenger (e.g., TIPS, Thioanisole) Check_Side_Products->Add_Scavenger Yes (t-Butylation) Consider_Milder Sensitive Groups Present? Check_Side_Products->Consider_Milder No Add_Scavenger->Consider_Milder Use_Milder_Method Use Milder Conditions (e.g., Lewis Acid, Oxalyl Chloride) Consider_Milder->Use_Milder_Method Yes Success Reaction Complete Consider_Milder->Success No, Proceed Use_Milder_Method->Success

Sources

Optimization

Technical Support Center: Crystallization of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid

Welcome to the technical support center for optimizing the crystallization of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid. This guide is designed for researchers, scientists, and drug development professional...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for optimizing the crystallization of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with obtaining high-quality crystalline material of this active pharmaceutical ingredient (API). The content is structured in a question-and-answer format to directly address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid that influence its crystallization?

This molecule possesses two key functional groups that dictate its behavior: a carboxylic acid and a Boc-protected amine.[1]

  • Carboxylic Acid: This group is polar and capable of forming strong hydrogen bonds. Carboxylic acids frequently form hydrogen-bonded dimers in the solid state, which can be a very stable arrangement and a primary driver for crystallization.[2]

  • Boc-Protecting Group: The bulky tert-butyl group is lipophilic and sterically hindering. This can sometimes interfere with efficient crystal packing. Boc-protected amino acids are known to be challenging to crystallize, often resulting in amorphous solids or oils.[][4]

  • Cyclobutane Ring: The four-membered ring has a degree of conformational rigidity which influences the overall molecular shape.

The interplay between the polar, hydrogen-bonding carboxylic acid and the bulky, non-polar Boc group makes solvent selection non-trivial. The molecule has an amphiphilic character, requiring a solvent system that can accommodate both moieties.

Q2: Why is "oiling out" a common problem with this compound and what does it mean?

"Oiling out," or liquid-liquid phase separation, is a frequent obstacle in the crystallization of complex organic molecules like this one.[5][6] It occurs when the solute, instead of nucleating and growing into a structured crystalline lattice, separates from the solution as a supersaturated, liquid phase (an "oil").

This is common for several reasons:

  • High Supersaturation: Rapid cooling or the sudden addition of an anti-solvent can generate a level of supersaturation that is too high, favoring the disordered liquid state over the ordered solid state.[6]

  • Low Melting Point: Compounds with low melting points are more prone to oiling out, especially if the boiling point of the solvent is high.[6]

  • Presence of Impurities: Impurities can disrupt the molecular recognition and lattice formation required for crystallization, promoting the formation of an oil.[7][8]

  • Molecular Complexity: The combination of flexible and rigid parts in the molecule can make it difficult for it to adopt the single, low-energy conformation needed for crystal packing.

A Chinese patent for crystallizing Boc-amino acids specifically addresses this issue by first intentionally forming an oil and then inducing crystallization from it, suggesting this is a known challenge for this class of compounds.[4]

Q3: What is polymorphism and why is it a critical consideration for an API like this?

Polymorphism is the ability of a compound to exist in two or more different crystal structures.[9][10] These different forms, or polymorphs, can have distinct physical and chemical properties, including:

  • Solubility and Dissolution Rate: This directly impacts the bioavailability of the drug.[11][12]

  • Stability: One polymorph may be more thermodynamically stable than another. A less stable (metastable) form can convert to the stable form over time, which can alter the drug product's performance during its shelf life.[12][13]

  • Mechanical Properties: Properties like flowability and compressibility can differ between polymorphs, affecting manufacturing processes like tableting.[14]

For an API, it is crucial to identify and control the polymorphic form to ensure consistent quality, efficacy, and manufacturability.[13][14] Regulatory agencies require thorough characterization and control of polymorphism.

Q4: What are the essential analytical techniques for characterizing the crystalline form of my product?

A multi-technique approach is necessary for comprehensive characterization of your crystalline API.[15]

Technique Information Provided
Powder X-Ray Diffraction (PXRD) Provides a unique "fingerprint" for a specific crystal lattice. It is the primary tool for identifying different polymorphs and determining the degree of crystallinity.[14]
Differential Scanning Calorimetry (DSC) Measures thermal events like melting point, phase transitions between polymorphs, and desolvation. It helps determine the relative stability of different forms.[14][15]
Thermogravimetric Analysis (TGA) Measures changes in mass as a function of temperature. It is used to identify the presence of bound solvent (solvates) or water (hydrates) in the crystal structure.[15]
Scanning Electron Microscopy (SEM) Visualizes the crystal habit (shape) and size distribution. This is important for understanding how the material will behave during downstream processing (e.g., filtration, flow).[14]
Raman or FTIR Spectroscopy Provides information about molecular vibrations. Since intermolecular interactions differ in various polymorphs, their spectra will show subtle but distinct differences, particularly in the low-frequency region for Raman.[16]
Dynamic Vapor Sorption (DVS) Measures the interaction of the solid with solvent vapor (typically water) to assess its hygroscopicity and stability under varying humidity conditions.[17]

Troubleshooting Guides

Problem: My compound has oiled out or formed an amorphous solid. How can I induce crystallization?

This is the most common and challenging issue. Do not discard the oil; it is your supersaturated product. The key is to reduce the energy barrier for nucleation.

G start Oiling Out Occurs reheat Re-heat to Dissolve Oil (Add minimal good solvent if needed) start->reheat slow_cool Attempt Slower Cooling (e.g., dewar, insulated flask) reheat->slow_cool Primary Method seed Add Seed Crystals slow_cool->seed If available scratch Scratch Flask with Glass Rod slow_cool->scratch If no seeds fail Oil Persists slow_cool->fail:n oil_protocol Follow 'Oil-to-Crystal' Protocol (Evaporate, Seed Oil, Slurry) seed->oil_protocol success Crystals Form seed->success scratch->success scratch->fail:n oil_protocol->success solvent Re-evaluate Solvent System oil_protocol->solvent If fails fail->oil_protocol Advanced Method

Caption: Decision tree for troubleshooting "oiling out".

Detailed Answer:

When your compound oils out, you have several options. The most robust method, adapted from a protocol for similar compounds, involves using the oil itself as the starting point.[4]

Method 1: The "Oil-to-Crystal" Protocol [4] This method is particularly effective for Boc-amino acids that resist direct crystallization.

  • Step 1: Concentrate to an Oil: In a round-bottom flask, remove all solvent from your purified product under reduced pressure (rotary evaporation) until you obtain a thick, viscous oil.

  • Step 2: Seeding (Crucial): Add a few seed crystals of the desired compound to the oil. If you have no seed crystals, try to generate them by dissolving a tiny amount of oil in a volatile solvent (like diethyl ether) in a watch glass and letting it evaporate rapidly. Scrape the resulting solid and use it as "seed."

  • Step 3: Maturation: Allow the seeded oil to stand at room temperature. Over a period of 10-50 hours, the oil should slowly solidify as the seed crystals induce nucleation throughout the bulk.[4]

  • Step 4: Slurrying: Once the mass is solid, add a weak polar or non-polar solvent in which the compound is poorly soluble (e.g., heptane, MTBE, or a mixture). This will not dissolve the product but will create a slurry.

  • Step 5: Isolation: Stir the slurry for a few hours to break up the solid and wash away any soluble impurities. Filter the solid, wash with fresh, cold anti-solvent, and dry under vacuum.

Method 2: Conventional Approaches If the "Oil-to-Crystal" protocol is not feasible, try these classic techniques:

  • Reduce Supersaturation: Re-heat the solution to re-dissolve the oil. Add a small amount (1-5% by volume) of the "good" solvent to lower the supersaturation level, then attempt a much slower cooling process.[6]

  • Scratching: Use a glass rod to scratch the inner surface of the flask at the air-solvent interface. The microscopic imperfections in the glass can act as nucleation sites.[18]

  • Anti-Solvent Vapor Diffusion: Place your solution (in a good solvent) in a small, open vial. Place this vial inside a larger, sealed jar containing a more volatile anti-solvent. The anti-solvent vapor will slowly diffuse into your solution, gradually inducing crystallization.

Problem: My crystallization yield is very low. How can I improve it?

Low yield is typically a problem of solubility; either you didn't reach full supersaturation, or too much product remains in the mother liquor after cooling.

G cluster_0 Diagnostic Steps cluster_1 Corrective Actions input Low Yield Issue check_solubility Check Mother Liquor Is product still dissolved? input->check_solubility check_temp Review Temp Differential Is ΔT (T_hot - T_cold) large enough? input->check_temp check_volume Check Solvent Volume Was minimal hot solvent used? input->check_volume optimize_solvent Optimize Solvent System Use a better anti-solvent or a solvent with a steeper solubility curve. check_solubility:f1->optimize_solvent:f0 cool_lower Decrease Final Temperature Use an ice bath or refrigerator to maximize precipitation. check_temp:f1->cool_lower:f0 reduce_volume Reduce Solvent Volume Evaporate some solvent before cooling. check_volume:f1->reduce_volume:f0

Caption: Workflow for diagnosing and improving low crystallization yield.

Detailed Answer:

  • Optimize Your Solvent System: The ideal solvent has high solubility for your compound at elevated temperatures but very low solubility at low temperatures.[19][20] If your compound is still quite soluble when cold, you will get a low yield.

    • Action: Perform a solvent screen to find a better system. Consider a two-solvent (solvent/anti-solvent) system. Good anti-solvents for this compound are likely to be non-polar hydrocarbons like heptane or cyclohexane.

  • Minimize Solvent Volume: The most common error is using too much solvent to dissolve the compound initially.[6]

    • Action: During the dissolution step, add the hot solvent in small portions until the solid just dissolves. If you add too much, you can boil some away before beginning the cooling step.[18]

  • Maximize the Temperature Gradient: The amount of product that crystallizes out is dependent on the difference in solubility between the high and low temperatures.

    • Action: After slow cooling to room temperature, place your flask in an ice bath or refrigerator for several hours to maximize the precipitation of the solid from the solution.

  • Analyze the Mother Liquor: After filtering your crystals, concentrate the remaining solution (mother liquor) to see how much material is left. If a significant amount of solid crashes out, your initial crystallization was inefficient.

Problem: I suspect I have an unstable polymorph or a mixture. How can I isolate the most stable form?

Controlling polymorphism is key to a robust process.[12] The most stable polymorph is generally the least soluble one at a given temperature. Slurry experiments are the gold standard for identifying it.

Detailed Answer:

  • Slurry Conversion Experiment:

    • Place a mixture of your crystalline forms (or your single, potentially metastable form) into a vial.

    • Add a solvent in which the compound is only slightly soluble.

    • Agitate the slurry at a constant temperature for an extended period (24-72 hours).

    • During this time, the less stable forms will dissolve and the most stable form will precipitate. This is known as Ostwald's Ripening.

    • After the experiment, filter the solid and analyze it by PXRD to identify the final, stable crystalline form.

  • Controlled Crystallization: The most stable form is often, but not always, obtained through slow crystallization at near-equilibrium conditions. Avoid crash cooling or rapid precipitation, which can trap less stable, "kinetic" forms.

  • Seeding: Once you have identified and isolated the stable polymorph, always use seed crystals of that specific form in subsequent crystallizations to ensure it crystallizes preferentially.

Experimental Protocols

Protocol 1: Systematic Solvent Screening

This protocol helps identify a suitable solvent or solvent/anti-solvent system for recrystallization.[19][20]

  • Preparation: Place a small amount (e.g., 10-20 mg) of your crude compound into several small test tubes or vials.

  • Solvent Addition: To each tube, add a different solvent from the list below, starting with 0.2 mL.

  • Solubility at Room Temperature: Vigorously stir or sonicate each tube. Observe if the compound dissolves.

    • Result: If it dissolves completely, the solvent is too good for use as a single-solvent system but may be a candidate for the "good" solvent in a two-solvent system.

  • Solubility at Elevated Temperature: For solvents where the compound was insoluble at room temperature, gently heat the tube in a water or sand bath towards the solvent's boiling point.

    • Result: If the compound dissolves completely upon heating, this is a promising candidate for single-solvent recrystallization.

  • Crystallization upon Cooling: Allow the hot solutions that formed to cool slowly to room temperature, then place them in an ice bath.

    • Result: Observe for the formation of crystals. The best solvents will produce a good yield of crystalline solid.

Table of Suggested Solvents for Screening:

Class Solvent Rationale
Alcohols Isopropanol, EthanolCan hydrogen bond with the carboxylic acid. The Boc group has some solubility.[21]
Esters Ethyl AcetateA polar aprotic solvent that can dissolve both polar and non-polar moieties.
Ketones Acetone, MEKSimilar to esters, good general-purpose solvents.
Ethers MTBE, 2-MeTHFLess polar. May be good anti-solvents or useful for slurrying.[4]
Hydrocarbons Heptane, TolueneNon-polar. Will likely be anti-solvents. Useful for precipitating the product from a more polar solution.
Water WaterThe compound is likely poorly soluble in water due to the Boc and cyclobutane groups, making it a potential anti-solvent or slurry solvent.[21] The solubility of amino acids is highly pH-dependent.[22]

References

  • Lu, J., & Rohani, S. (2009). Polymorphism and Crystallization of Active Pharmaceutical Ingredients (APIs). Current Medicinal Chemistry, 16(7), 884-905.
  • Gunawan, I. (2006). Effects of impurities on crystal growth processes. ScholarBank@NUS.
  • Narayanan, H., & Myerson, A. S. (2001). Effect of impurities on the crystal growth from solutions A new kinetic model. SciSpace.
  • Lu, J., & Rohani, S. (2009). Polymorphism and crystallization of active pharmaceutical ingredients (APIs). PubMed.
  • Coherent. (n.d.). Polymorph Characterization of Active Pharmaceutical Ingredients (APIs) Using Low-Frequency Raman Spectroscopy. Coherent.
  • Bansal, A. K., & Kakkar, V. (2009). Understanding pharmaceutical polymorphic transformations I: influence of process variables and storage conditions. Ovid.
  • Lorena, C. (2024). Impact of Polymorphism and Particle Size on the Bioavailability of Active Pharmaceutical Ingredients. Hilaris.
  • Al-Naddaf, Q., et al. (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. CrystEngComm.
  • GBMSA. (n.d.). Control of Solid-State Characteristics of the Active Pharmaceutical Ingredients: Polymorphism. GBMSA.
  • The Pharma Master. (2024). API Particle / Crystal Engineering. The Pharma Master.
  • BOC-ON Product Inform
  • Sullivan, O., et al. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. MDPI.
  • Faria, N., et al. (2006). The Influence of Impurities on the Crystal Growth Kinetics According to a Competitive Adsorption Model.
  • Karunanithi, A. T., et al. (2018). Solvent design for crystallization of carboxylic acids.
  • BenchChem. (2025). Technical Support Center: Crystallization of Organometallic Carboxylic Acids. BenchChem.
  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.
  • Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI.
  • LibreTexts. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts.
  • Mitin, Y. V. (1996). An effective organic solvent system for the dissolution of amino acids. PubMed.
  • NETZSCH Analyzing & Testing. (n.d.).
  • BOC Sciences. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. BOC Sciences.
  • SEQENS. (n.d.).
  • Childs, S. L., et al. (2025). Screening Strategies based on solubility and solution composition generate pharmaceutically acceptable cocrystals of carbamazepine.
  • BOC-Amino Acids. (n.d.). [Source not available].
  • Spingler, B., et al. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14, 751-757.
  • Hampton Research. (n.d.).
  • Google Patents. (n.d.). Purification of carboxylic acids by complexation with selective solvents.
  • Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI.
  • University of York. (n.d.). Problems with Recrystallisations. University of York Chemistry Teaching Labs.
  • Hergueta, A. R., et al. (2003). rac-2-{3-[1-(Acetyloxy)ethyl]-2,2-dimethylcyclobutyl}acetic acid. PMC.
  • PubChemLite. (n.d.). 2-(3-([(tert-butoxy)carbonyl]amino)cyclobutyl)acetic acid. PubChemLite.
  • Google Patents. (n.d.). CN112661672A - Crystallization method of Boc-amino acid.
  • Sigma-Aldrich. (n.d.). 2-{amino}acetic acid. Sigma-Aldrich.

  • NextSDS. (n.d.). 2-(3-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid. NextSDS.

Sources

Troubleshooting

Technical Support Center: Strategies for Coupling Sterically Hindered 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid

Welcome to the technical support resource for researchers, chemists, and drug development professionals. This guide provides in-depth troubleshooting advice and detailed protocols for overcoming the significant steric ch...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for researchers, chemists, and drug development professionals. This guide provides in-depth troubleshooting advice and detailed protocols for overcoming the significant steric challenges associated with the amide coupling of 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetic acid and structurally similar molecules. As Senior Application Scientists, our goal is to explain the causality behind experimental choices, ensuring you can design robust and successful coupling strategies.

Frequently Asked Questions (FAQs)

Q1: Why is forming an amide bond with 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid so difficult?

The primary challenge is severe steric hindrance. The carboxylic acid moiety is attached to a bulky cyclobutyl ring, which itself bears a large tert-butoxycarbonyl (Boc) protecting group. This steric congestion around the reaction center hinders the approach of the amine nucleophile to the activated carboxylic acid, dramatically slowing down the reaction rate and reducing yields with standard methods.[1][2]

Q2: My standard coupling protocol using EDC/HOBt or DCC is failing, resulting in low or no yield. What is the primary cause?

Standard carbodiimide-based reagents like EDC and DCC, even with additives like HOBt, often form activated intermediates that are not reactive enough to overcome the high activation energy barrier imposed by the sterically demanding substrate.[1][3] For these challenging couplings, the rate of desired amide formation can be slower than the rate of side reactions or decomposition of the activated intermediate, leading to poor outcomes.[1][4]

Q3: What classes of coupling reagents are more effective for sterically hindered substrates?

For these challenging cases, more potent activating reagents are necessary. The most successful classes include:

  • Uronium/Aminium Salts: Reagents like HATU, HCTU, and TBTU are highly efficient due to the formation of very reactive activated esters.[5][6][7] HATU is often considered a "gold-standard" reagent for difficult couplings because its HOAt-based active ester is exceptionally reactive and its mechanism helps suppress racemization.[7][8][9]

  • Phosphonium Salts: Reagents like PyBOP and PyAOP are also extremely effective for difficult couplings and are known to minimize side reactions.[6][10] PyAOP is particularly useful for coupling N-methylated or other hindered amino acids.[3][6]

  • Acyl Halide Intermediates: Converting the carboxylic acid to a highly reactive acyl chloride or acyl fluoride is a powerful strategy when other methods fail.[11][12] Acyl fluorides, being smaller, can be particularly effective at minimizing steric clash.[11]

  • Mixed Anhydrides: Formation of a mixed anhydride, especially with a bulky and electron-donating group like pivaloyl chloride (trimethylacetyl chloride), creates a highly activated and sterically biased intermediate that can be very effective for coupling hindered amines.[13][14]

Q4: Can simply increasing the reaction temperature or time improve my yield?

Yes, but this approach requires caution. Increasing the temperature provides the energy needed to overcome the activation barrier and can significantly improve reaction rates.[1] Microwave heating is also a proven technique for accelerating sluggish couplings.[1] However, elevated temperatures can also promote side reactions, such as epimerization of adjacent chiral centers or degradation of sensitive functional groups.[8] Prolonging the reaction time is a viable strategy, but only if the activated intermediate is stable enough over the extended period.[8][10] Therefore, these adjustments should be made judiciously, often in combination with a more robust coupling reagent.

Troubleshooting & Optimization Guide

This section addresses common problems encountered during the coupling of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid and provides targeted solutions.

Decision Workflow for Coupling Strategy

Before proceeding to the troubleshooting table, consult the following decision tree to select an appropriate starting point for your coupling reaction.

G Start Start: Coupling of 2-(3-(Boc-amino)cyclobutyl)acetic acid Standard Attempt Standard Conditions? (e.g., EDC/HOBt, DIC/HOBt) Start->Standard Success Successful Coupling (>70% Yield) Standard->Success Yes Failure Low Yield or No Reaction Standard->Failure No Advanced Select Advanced Reagent Failure->Advanced Optimize Optimize Conditions: - Increase Temperature - Microwave Irradiation - Extended Reaction Time Failure->Optimize HATU Use Uronium/Aminium Salt (e.g., HATU, HCTU) Advanced->HATU High Reactivity & Low Racemization PyBOP Use Phosphonium Salt (e.g., PyBOP, PyAOP) Advanced->PyBOP Alternative for Difficult Couplings HATU->Success Forceful Require More Forceful Method? HATU->Forceful Still Fails HATU->Optimize PyBOP->Success PyBOP->Forceful Still Fails AcylHalide Convert to Acyl Chloride/Fluoride (e.g., with Oxalyl Chloride or BTFFH) Forceful->AcylHalide MixedAnhydride Form Mixed Anhydride (e.g., with Pivaloyl Chloride) Forceful->MixedAnhydride AcylHalide->Success MixedAnhydride->Success

Caption: Decision tree for selecting a coupling strategy.

Common Issues and Solutions
Problem Probable Cause(s) Recommended Solution(s) & Key Parameters
Low to No Yield 1. Ineffective Activation: The coupling reagent is not potent enough to activate the sterically hindered carboxylic acid.[1][3] 2. Decomposition: The activated intermediate is unstable and decomposes before the amine can react.[1]Switch to a more powerful coupling reagent.HATU: Use 1.0-1.5 equivalents of HATU and 2.0-5.0 equivalents of a non-nucleophilic base like DIPEA.[8] Pre-activation for 15-30 minutes before adding the amine is often beneficial.[5][9] • Acyl Fluoride Formation: Use a fluorinating agent like BTFFH (1.5 eq.) with DIPEA (4.5 eq.) in CH₂Cl₂. This method is highly effective for extremely hindered substrates.[1][11]
Incomplete Conversion / Stalled Reaction 1. High Activation Energy: The steric bulk creates a high energy barrier for the transition state.[1] 2. Low Nucleophilicity: The amine partner may also be sterically hindered or electronically deactivated.[11][15]Modify Reaction Conditions.Temperature: Increase the reaction temperature. For acyl fluoride methods, heating to 80°C for 12-24 hours has been shown to be effective.[1][11] • Microwave Irradiation: Use microwave synthesis to shorten reaction times and overcome the activation barrier.[1][10] • Time: Extend the reaction time to 12-24 hours, monitoring by TLC or LC-MS to check for starting material consumption and product formation.[5][8]
Formation of Side Products 1. Racemization: If the amine component has a chiral center alpha to the nitrogen, harsh conditions or certain reagents can cause epimerization. 2. Reagent Byproducts: Some coupling reagents produce byproducts that can react further or complicate purification.Select racemization-suppressing reagents and optimize workup.Minimize Racemization: HATU is an excellent choice as the HOAt moiety it contains is known to suppress racemization effectively.[8][9] Phosphonium salts like PyAOP are also highly regarded for maintaining stereochemical integrity.[10] • Phosphonium Salts: An advantage of phosphonium salts (e.g., PyBOP) is that they do not react with the free amine, which can be an issue with some uronium reagents if used in large excess.[12]
Difficulty in Purification 1. Urea Byproducts: Carbodiimide reagents like DCC produce dicyclohexylurea (DCU), which is often insoluble and difficult to remove completely.[6] 2. Residual DMF: High-boiling solvents like DMF can be difficult to remove. 3. Water-Soluble Reagents: Excess coupling reagents and byproducts (e.g., HOAt, HOBt) need to be removed.Choose reagents with soluble byproducts and use specific workup procedures.Soluble Byproducts: Use DIC instead of DCC for solid-phase synthesis, or EDC for solution-phase, as their corresponding ureas are more soluble and easier to remove via aqueous workup.[6][16] • DMF Removal: During workup, wash the organic layer with 5% aqueous LiCl to effectively remove residual DMF.[5] • Aqueous Wash: Perform sequential washes of the organic layer with dilute acid (e.g., 5% HCl) and base (e.g., sat. NaHCO₃) to remove basic and acidic impurities, respectively.[5][9]

Detailed Experimental Protocols

Protocol 1: High-Efficiency Coupling using HATU

This protocol is a robust starting point for most sterically hindered couplings, leveraging the high reactivity of HATU.[7][8][9]

G cluster_0 Pre-activation Step cluster_1 Coupling Step cluster_2 Workup & Purification A 1. Dissolve Carboxylic Acid (1.0 eq) & HATU (1.1 eq) in anhydrous DMF. B 2. Add DIPEA (3.0 eq) to the solution. A->B C 3. Stir at room temperature for 20 minutes. B->C D 4. Add Amine (1.2 eq) to the pre-activated mixture. C->D E 5. Stir at room temperature for 4-16 hours. D->E F 6. Monitor reaction by LC-MS. E->F G 7. Dilute with EtOAc. F->G H 8. Wash with 5% LiCl, 5% HCl, sat. NaHCO₃, and brine. G->H I 9. Dry (Na₂SO₄), filter, and concentrate. H->I J 10. Purify by column chromatography. I->J

Caption: Workflow for HATU-mediated amide coupling.

Methodology:

  • Reagent Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetic acid (1.0 eq.) and HATU (1.1 eq.) in anhydrous DMF.

  • Pre-activation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq.) to the solution. Stir the mixture at room temperature for 20 minutes. The solution may change color, indicating the formation of the active ester.[5][8]

  • Amine Addition: Add the desired amine (1.2 eq.) to the pre-activated mixture.

  • Reaction: Allow the reaction to stir at room temperature for 4-16 hours. Monitor the progress by TLC or LC-MS until the limiting reagent is consumed.[8] If the reaction is sluggish, gentle heating (40-50 °C) can be applied.

  • Workup: Dilute the reaction mixture with ethyl acetate or another suitable organic solvent. Wash the organic layer sequentially with 5% aqueous LiCl (3x), 5% aqueous HCl (2x), saturated aqueous NaHCO₃ (2x), and finally with brine (1x).[5]

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Coupling via Acyl Chloride Formation

This two-step, one-pot protocol is a more forceful approach for exceptionally challenging couplings where even powerful reagents like HATU may fail.[1][17]

Methodology:

Step A: Acyl Chloride Formation

  • In a flame-dried flask under an inert atmosphere, dissolve the 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetic acid (1.0 eq.) in anhydrous dichloromethane (DCM).

  • Add a catalytic amount of DMF (1-2 drops).

  • Add oxalyl chloride (1.5 eq.) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours. The cessation of gas evolution indicates completion.

  • Concentrate the mixture under reduced pressure to remove excess oxalyl chloride and solvent. The resulting crude acyl chloride is used immediately in the next step.[1]

Step B: Amide Formation

  • Dissolve the crude acyl chloride in fresh anhydrous DCM and cool the solution to 0 °C.

  • In a separate flask, dissolve the amine (1.1 eq.) and a non-nucleophilic base such as triethylamine or DIPEA (2.5 eq.) in anhydrous DCM.

  • Add the amine/base solution dropwise to the cold acyl chloride solution.[17]

  • Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC or LC-MS.

  • Workup and Purification: Quench the reaction by adding water. Separate the organic layer and wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄, filter, concentrate, and purify by column chromatography.[17]

Protocol 3: Mixed Anhydride Method with Pivaloyl Chloride

This method is particularly effective for hindered systems as the bulky pivaloyl group activates the carboxylic acid and directs the nucleophilic attack of the amine effectively.[14]

Methodology:

  • Anhydride Formation: Dissolve the 2-(3-((tert-butoxycarbonyl)amino)cyclobutyl)acetic acid (1.0 eq.) in anhydrous THF and cool to -20 °C.

  • Add N-methylmorpholine (NMM) or triethylamine (1.1 eq.).

  • Add pivaloyl chloride (1.1 eq.) dropwise, maintaining the temperature at -20 °C. Stir for 1-2 hours.

  • Amine Coupling: In a separate flask, dissolve the amine (1.2 eq.) in cold THF and add it to the mixed anhydride solution.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Workup and Purification: Filter off any precipitated salts. Concentrate the filtrate and redissolve in ethyl acetate. Wash with 1M HCl, saturated NaHCO₃, and brine. Dry, concentrate, and purify by column chromatography.

References
  • Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Andersen, R., Hansen, S. V. F., & Ulven, T. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11496-11503. DOI:10.1039/C5OB02129D. [Link]

  • An improved method of amide synthesis using acyl chlorides. ResearchGate. [Link]

  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Semantic Scholar. [Link]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

  • Amide synthesis by acylation. Organic Chemistry Portal. [Link]

  • Coupling Reagents. Aapptec Peptides. [Link]

  • 3.4 Acid Anhydrides. Science of Synthesis. [Link]

  • The Synthesis of Sterically Hindered Amides. CHIMIA. [Link]

  • Ghosh, A. K., & Shahabi, D. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 70, 152994. [Link]

  • Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

  • Making Amides from Acyl Chlorides. Chemistry LibreTexts. [Link]

  • 2-Azaaryl-1-methylpyridinium Halides: Aqueous-Soluble Activating Reagents for Efficient Amide Coupling in Water. ACS Publications. [Link]

  • Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate. [Link]

  • A one-step base-free synthesis of N-arylamides via modified pivaloyl mixed anhydride mediated amide coupling. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Base-Mediated Synthesis of Anhydrides from Activated Amides. ACS Publications. [Link]

  • Optimize Amide Bond Formation for Increased Yield Efficiency. Patsnap Eureka. [Link]

  • Intermediate knowledge enhanced the performance of the amide coupling yield prediction model. PMC. [Link]

  • 2-(3-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid. NextSDS. [Link]

  • New Trends in Peptide Coupling Reagents. ResearchGate. [Link]

Sources

Optimization

Flash chromatography purification methods for Boc-amino cyclobutyl acetic acid

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals isolating Boc-amino cyclobutyl acetic acid (e.g., CAS 249762-02-5).

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals isolating Boc-amino cyclobutyl acetic acid (e.g., CAS 249762-02-5).

Purifying this molecule presents a unique triad of chromatographic challenges: it lacks a strong UV chromophore, possesses a highly polar/ionizable carboxylic acid moiety, and contains a lipophilic Boc-protected amine. This guide provides field-proven diagnostics, mechanistic troubleshooting, and self-validating protocols to ensure high-purity recovery.

System Diagnostics & Workflow Selection

Before initiating your purification, use the decision matrix below to configure your flash chromatography system. Because this compound lacks conjugated pi-systems, standard UV detection will fail, and improper solvent selection will lead to irreversible sample loss.

Workflow Start Crude Boc-amino cyclobutyl acetic acid Detect Select Detection Mode Start->Detect ELSD ELSD (Primary) Evaporates mobile phase Detect->ELSD UV UV 205-210 nm (Secondary) Requires UV-transparent solvents Detect->UV Phase Select Stationary Phase ELSD->Phase UV->Phase RP Reversed-Phase (C18) H2O / MeCN + 0.1% AcOH Phase->RP Preferred NP Normal-Phase (Silica) Hexane / EtOAc + 1% AcOH Phase->NP Alternative Load Solid Loading (C18 powder or Celite) RP->Load NP->Load Run Execute Gradient & Collect Fractions Load->Run

Optimized flash chromatography workflow for non-chromophoric, ionizable compounds.

Troubleshooting FAQs (The "Why" and "How")

Q1: Why is my compound invisible on the UV detector at 254 nm, even though TLC confirms its presence?

A1: Boc-amino cyclobutyl acetic acid lacks aromatic rings or conjugated pi-electron systems. The only functional groups present—the carbamate (Boc) and the carboxylic acid—exhibit very weak UV absorbance in the far-UV range (typically 200–210 nm).

The Solution: You must use an Evaporative Light Scattering Detector (ELSD) . ELSD is a universal, destructive detector that operates by nebulizing the column effluent into an aerosol, evaporating the mobile phase in a heated drift tube, and measuring the light scattered by the remaining non-volatile analyte particles[1]. Because ELSD relies on the physical mass of the compound rather than its optical properties, it is the gold standard for detecting "invisible" aliphatic amino acids, lipids, and terpenes[2].

Q2: I am experiencing severe peak tailing and streaking across multiple fractions. How do I fix this?

A2: This is a classic symptom of carboxylic acid ionization equilibrium. In solution, the carboxylic acid moiety of your compound exists in a dynamic equilibrium between its neutral, protonated state (R-COOH) and its highly polar, ionized state (R-COO⁻). During chromatography in neutral solvents, the ionized portion is highly water-soluble and travels faster than the neutral portion, resulting in a broad, "ski-slope" fronting or tailing peak[3].

The Solution: You must force the equilibrium entirely into the neutral state by adding a volatile acidic pH modifier. Adding 0.1% to 0.2% Acetic Acid or Formic Acid to your mobile phase will protonate the compound, increasing its hydrophobicity, improving mass-transfer kinetics, and sharpening the elution band[3][4].

Equilibrium Eq Carboxylic Acid (R-COOH ⇌ R-COO⁻ + H⁺) NoMod Neutral Solvent (No Modifier) Eq->NoMod Mod Acidic Solvent (0.1% AcOH / FA) Eq->Mod Streak Mixed States: Peak Tailing & Streaking NoMod->Streak Sharp Protonated State: Sharp, Gaussian Peaks Mod->Sharp

Mechanistic impact of acidic pH modifiers on carboxylic acid peak shape during chromatography.

Q3: Should I use Normal Phase (Silica) or Reversed Phase (C18) for this specific molecule?

A3: Reversed Phase (C18) is highly recommended. Highly polar compounds like carboxylic acids often require excessively polar solvent mixtures on bare silica, which can cause irreversible adsorption or even begin to dissolve the silica gel. C18 reversed-phase media provides superior separation for polar, ionizable compounds when paired with an aqueous/organic gradient and a volatile acid modifier (e.g., Water/Acetonitrile + 0.1% Acetic Acid)[5].

Quantitative System Parameters

The following table summarizes the critical parameters for purifying Boc-amino cyclobutyl acetic acid, comparing the two primary chromatographic modes.

ParameterNormal Phase (Silica)Reversed Phase (C18)Mechanistic Rationale
Optimal Solvents Hexane / Ethyl AcetateWater / AcetonitrileRP accommodates the high polarity of the cyclobutyl acetic acid moiety without irreversible adsorption.
Acid Modifier 1.0% Acetic Acid0.1% - 0.2% Acetic AcidForces equilibrium to the neutral R-COOH state. RP requires less modifier due to the lower buffering capacity of the mobile phase.
Detection Mode ELSD strictly requiredELSD or UV (205 nm)EtOAc absorbs heavily <250 nm, rendering low-UV impossible in NP. MeCN/H₂O allows low-UV detection if ELSD is unavailable.
Sample Loading Liquid or SolidSolid (C18 or Celite)Solid loading prevents solvent mismatch and band broadening, ensuring a narrow injection profile.
Retention Profile Late eluting (highly retained)Early-to-mid elutingThe lipophilic Boc group interacts favorably with C18, providing balanced retention against the polar acid group.

Self-Validating Experimental Protocol

To ensure absolute reliability, this step-by-step protocol for Reversed-Phase Purification with ELSD includes built-in validation checks. Do not proceed to the next step unless the validation check passes.

Step 1: System Preparation & Baseline Validation
  • Action: Prepare mobile phases (Solvent A: HPLC-grade H₂O + 0.1% Acetic Acid; Solvent B: HPLC-grade Acetonitrile + 0.1% Acetic Acid). Purge the system lines.

  • Causality: Acetic acid suppresses the ionization of the cyclobutyl acetic acid, ensuring it remains in its neutral, hydrophobic state for optimal interaction with the C18 stationary phase.

  • Validation Check: Run a 5-minute blank gradient (5% to 95% B). The ELSD baseline must remain flat. A rising baseline indicates non-volatile impurities in your solvents or modifiers.

Step 2: ELSD Calibration & Splitter Check
  • Action: Set the ELSD drift tube temperature to 40–50°C and adjust the carrier gas (N₂) pressure according to the manufacturer's specifications.

  • Causality: The temperature must be high enough to fully evaporate the H₂O/MeCN mobile phase, but low enough to prevent volatilizing your target compound.

  • Validation Check: Inject 1 mg of crude sample directly into the system (bypassing the column). A sharp, immediate peak confirms the ELSD nebulizer is functioning and the compound is detectable at the current temperature settings.

Step 3: Solid Sample Loading
  • Action: Dissolve the crude Boc-amino cyclobutyl acetic acid in a minimal volume of Methanol. Add C18 silica powder (1:3 sample-to-silica ratio) and evaporate to complete dryness under reduced pressure using a rotary evaporator.

  • Causality: Solid loading eliminates solvent mismatch. If the sample were loaded as a liquid in a strong solvent (like Methanol), the compound would streak down the column before the gradient even begins, ruining resolution.

  • Validation Check: The resulting powder must be completely free-flowing. Any clumping indicates residual solvent, which will cause peak fronting.

Step 4: Gradient Execution
  • Action: Load the dry powder into the solid load cartridge. Run a shallow gradient from 10% B to 80% B over 15 column volumes (CV) at the recommended flow rate for your column size.

  • Causality: A shallow gradient allows the lipophilic Boc group and the cyclobutyl ring to partition effectively with the C18 stationary phase, separating it from unreacted starting materials or des-Boc impurities.

  • Validation Check: Monitor the system backpressure. It should remain stable throughout the run. A sudden spike indicates frit blockage or sample precipitation.

Step 5: Fraction Verification
  • Action: Collect fractions automatically triggered by the ELSD signal. Spot the apex fractions on a TLC plate.

  • Causality: Because ELSD is a destructive detection method, the actual collected fractions are diverted via a splitter and remain untouched. However, orthogonal verification is required to confirm the fraction contains the target molecule.

  • Validation Check: Stain the TLC plate with Ninhydrin and apply heat. The heat and acidic environment will cleave the Boc group, revealing the free amine as a distinct purple/pink spot, validating the successful isolation of the target compound.

References

  • Evaporative light scattering detector - Wikipedia. wikipedia.org.[Link]

  • How does an acid pH modifier impact flash chromatography? - Biotage. biotage.com.[Link]

  • When do I need to use an ELSD with flash chromatography? - Biotage. biotage.com.[Link]

  • Acetic Acid | SIELC Technologies. sielc.com. [Link]

  • RediSep C-18 reversed phase column purification of carboxylic acids - Teledyne ISCO. teledyneisco.com.[Link]

Sources

Troubleshooting

Minimizing side reactions during the synthesis of cyclobutane amino acid derivatives

Welcome to the Technical Support Center for the synthesis of cyclobutane amino acid derivatives. Cyclobutane amino acids (CBAAs) are highly sought after in drug discovery for their ability to impart conformational rigidi...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of cyclobutane amino acid derivatives. Cyclobutane amino acids (CBAAs) are highly sought after in drug discovery for their ability to impart conformational rigidity, enhance metabolic stability, and mimic bioactive conformations in peptidomimetics[1]. However, their synthesis is notoriously challenging due to inherent ring strain, steric hindrance, and susceptibility to side reactions such as ring-opening and epimerization[1].

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help researchers minimize side reactions during CBAA synthesis and peptide coupling.

Module 1: Troubleshooting the [2+2] Photocycloaddition

FAQ: Why am I observing acyclic δ-keto acids instead of my target cis-cyclobutane β-amino acid during deprotection?

Causality Analysis: The synthesis of CBAAs frequently utilizes the 2[2]. Following the formation of the dihydropyrimidine cyclobutane adduct, the ring must be opened and the urea function removed via diazotization[2]. If the reaction conditions (specifically pH and temperature) are not strictly controlled, the transient free amino acid generated after diazotization undergoes a retro-Mannich reaction [2]. The inherent strain of the four-membered ring drives this base- or acid-catalyzed cleavage, resulting in the hydrolysis of the intermediate iminium and the irreversible formation of acyclic δ-keto acids[2].

G Start Uracil Derivative + Ethylene Photo [2+2] Photocycloaddition (hν) Start->Photo Adduct Cyclobutane Adduct (Dihydropyrimidine ring) Photo->Adduct Hydrolysis Base Hydrolysis (0.5 M NaOH) Neutralization (H+ resin) Adduct->Hydrolysis Ureido Neutral Ureido Acid Hydrolysis->Ureido Diazotization Diazotization (NaNO2, HCl) Ureido->Diazotization Target Target: cis-Cyclobutane β-Amino Acid Diazotization->Target Controlled conditions SideReaction Side Reaction: Retro-Mannich Ring Opening Diazotization->SideReaction Excess acid/heat Byproduct Acyclic δ-Keto Acid SideReaction->Byproduct

Mechanistic pathway of [2+2] photocycloaddition and retro-Mannich ring-opening side reactions.

Quantitative Impact of Substituents on Ring-Opening: The stability of the cyclobutane core during deprotection is highly dependent on the substituents present.

Substrate Substituent (R1)Target β-Amino Acid Yield (%)Acyclic δ-Keto Acid Yield (%)Primary Causality for Side Reaction
H (Unsubstituted) 85%<5%Stable intermediate; minimal steric strain.
Alkyl (e.g., Me) 76%<5%Mild steric strain; ring remains intact.
Phenyl (Ph) 36%>50%Benzylic stabilization of the ring-opened iminium accelerates retro-Mannich cleavage.
Trifluoromethyl (CF3) 0%HighExtreme electron withdrawal prevents successful ring-opening of the uracil precursor.
Self-Validating Protocol: Controlled Degradation of Dihydropyrimidine Adducts

To prevent retro-Mannich cleavage, you must decouple the hydrolysis and diazotization steps using a strictly temperature-controlled, self-validating workflow.

  • Base Hydrolysis: Dissolve the cyclobutane adduct in 0.5 M aqueous NaOH. Stir at room temperature (20-25°C) for exactly 2 hours.

    • Validation Check: Monitor the disappearance of the starting material via TLC (Silica, EtOAc/Hexane 1:1). The reaction is complete when the UV-active starting spot is entirely consumed.

  • Neutralization: Add H+ cation exchange resin portion-wise until the pH reaches exactly 7.0. Filter to isolate the neutral ureido acid.

    • Causality: Using a resin instead of strong mineral acids (like HCl or H2SO4) at this stage prevents premature, acid-catalyzed ring-opening.

  • Diazotization: Dissolve the ureido acid in 3.5 M aqueous HCl and immediately cool to 0°C in an ice bath. Add 1.0 equivalent of NaNO2 dropwise over 15 minutes.

    • Validation Check: Observe steady nitrogen gas (N2) evolution. If gas evolution stops, the urea function has been successfully removed. Do not allow the temperature to exceed 5°C.

  • Isolation: Purify the resulting zwitterionic product immediately via cation exchange chromatography to isolate the stable CBAA.

Module 2: Peptide Coupling and Racemization Control

FAQ: Coupling 1-aminocyclobutanecarboxylic acid derivatives to my peptide chain is sluggish, and I'm detecting epimerization. What is the optimal coupling strategy?

Causality Analysis: The quaternary α-carbon in cyclobutane amino acids (such as 1-aminocyclobutanecarboxylic acid) introduces severe steric hindrance[3]. During standard amide coupling, the bulky cyclobutane ring physically blocks the nucleophilic attack of the incoming amine component[4]. Because the desired intermolecular reaction is retarded, the lifetime of the activated ester is extended. This allows the intermediate to undergo an intramolecular cyclization into an oxazolone [4]. The oxazolone pathway is the primary driver of racemization (epimerization at the α-carbon) in peptide synthesis, as the proton at the chiral center becomes highly acidic and prone to abstraction by the base[3].

To overcome this, you must use highly reactive coupling agents that form active esters faster than oxazolone formation can occur, such as 5 or HATU[5].

Workflow Step1 N-Protected CBAA (e.g., Fmoc-CBAA-OH) Step2 Activation (HATU / DIPEA in DMF, 0°C) Step1->Step2 Step3 Active Ester Formation (Minimize Oxazolone) Step2->Step3 Step4 Nucleophilic Attack (Add Amine Component) Step3->Step4 Fast kinetics Side Oxazolone Pathway (Racemization) Step3->Side Slow kinetics / Steric clash Step5 Peptide Bond Formation (Epimerization-Free) Step4->Step5

Workflow for epimerization-free peptide coupling of sterically hindered cyclobutane amino acids.

Optimization of Peptide Coupling Conditions for Quaternary CBAAs:

Coupling ReagentAdditiveBaseTemperatureYield (%)Racemization (ee %)
DCC NoneTEA25°C45%<70% (High Racemization)
EDCI HOBtDIPEA0°C to RT82%>95%
HATU HOAtDIPEA0°C94%>99% (Epimerization-Free)
Self-Validating Protocol: Epimerization-Free Amide Coupling

To achieve >99% enantiomeric excess (ee) when coupling sterically hindered CBAAs, utilize the following HATU-mediated protocol.

  • Pre-Activation: Dissolve the N-protected cyclobutane amino acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF under an Argon atmosphere. Immediately cool the reaction flask to 0°C.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) dropwise. Stir for exactly 5 minutes.

    • Causality: Pre-activation at 0°C minimizes the thermal energy available for the side-reaction (oxazolone formation), locking the intermediate in the highly reactive OAt-ester form.

  • Amine Coupling: Add the amine component (1.1 eq) in a single portion. Maintain the temperature at 0°C for 1 hour, then allow the reaction to slowly warm to room temperature over 12 hours.

    • Validation Check 1: Perform LC-MS analysis at 1 hour. The mass of the active ester should be completely replaced by the mass of the target peptide.

  • Stereochemical Validation: Following standard aqueous workup (washing with saturated NaHCO3 to remove excess acid), analyze the crude mixture via Chiral HPLC.

    • Validation Check 2: Compare the retention time against a racemic standard. A single peak confirms epimerization-free coupling (>99% ee).

References
  • Title: The[2+2] Photocycloaddition of Uracil Derivatives with Ethylene as a General Route to cis-Cyclobutane β-Amino Acids Source: Thieme Connect URL
  • Source: PMC (PubMed Central)
  • Title: Discovery of Novel Aminocyclobutanecarboxylic Acid Derivatives as Succinate Dehydrogenase Inhibitors Source: ACS Publications URL
  • Title: Aminoacids of the cyclobutane series Source: ResearchGate URL

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to HPLC Method Validation for the Purity of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid

Introduction In the synthesis of complex pharmaceutical ingredients, the purity of starting materials and intermediates is paramount. 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid is a crucial building block wh...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the synthesis of complex pharmaceutical ingredients, the purity of starting materials and intermediates is paramount. 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid is a crucial building block whose quality directly impacts the safety and efficacy of the final drug product.[1] High-Performance Liquid Chromatography (HPLC) stands as the definitive technique for assessing the purity of such compounds, offering high resolution and quantitative accuracy.[2][3]

This guide provides an in-depth, scientifically-grounded protocol for the validation of a stability-indicating reversed-phase HPLC (RP-HPLC) method for this specific analyte. We move beyond a simple checklist of steps to explain the causality behind experimental choices, comparing alternative approaches and grounding our methodology in the principles outlined by the International Council for Harmonisation (ICH).[4][5] The objective is to establish a self-validating, robust analytical procedure suitable for routine quality control in a regulated environment.

Part 1: The Analytical Challenge & Method Development Rationale

The molecular structure of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid presents a distinct analytical challenge: the absence of a significant chromophore. This necessitates UV detection at low wavelengths (200-220 nm), where many organic molecules exhibit absorbance but where mobile phase transparency and baseline stability are critical.

Causality Behind Chromatographic Choices
  • Column Chemistry : A C18 (octadecylsilane) stationary phase is the workhorse for separating small to medium-sized molecules of moderate polarity.[3] Its hydrophobic nature provides effective retention for the cyclobutyl and Boc groups. While alternatives like polar-embedded phases could offer different selectivity for polar impurities, a well-end-capped, high-purity C18 column provides the most predictable and robust starting point for method development.

  • Mobile Phase Composition :

    • Organic Modifier : Acetonitrile is chosen over methanol due to its lower UV cutoff (~190 nm) and lower viscosity, which results in a more stable baseline at the required low detection wavelengths and allows for higher flow rates without excessive backpressure.

    • Acidic Modifier : The presence of both a carboxylic acid and a carbamate in the analyte structure makes mobile phase pH a critical parameter for achieving symmetric peak shapes. An acidic modifier like Trifluoroacetic Acid (TFA) or Formic Acid is essential. TFA (0.1%) is often preferred for its excellent ion-pairing capabilities, which can sharpen peaks of basic compounds and improve retention. However, it can be aggressive to columns and is difficult to remove from preparative samples. Formic Acid (0.1%) is a milder, mass spectrometry-compatible alternative that often provides sufficient peak shape control.[3] For this guide, we will proceed with a TFA-based method for its chromatographic superiority in UV-based assays.

  • Gradient Elution : A gradient is necessary to ensure that both polar and non-polar impurities can be eluted and resolved within a reasonable runtime, making the method suitable for detecting a wide range of potential process impurities and degradants.[3]

Part 2: Proposed Stability-Indicating HPLC Method

The following parameters represent a robust starting point for the analysis, derived from the principles discussed above.

ParameterRecommended Condition
Instrumentation HPLC or UHPLC system with a UV/PDA Detector
Column C18, 150 mm x 4.6 mm, 3.5 µm particle size
Mobile Phase A 0.1% (v/v) Trifluoroacetic Acid (TFA) in Water
Mobile Phase B 0.1% (v/v) Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient Program 0-5 min (10% B), 5-25 min (10-90% B), 25-30 min (90% B), 30.1-35 min (10% B)
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 210 nm
Injection Volume 10 µL
Sample Diluent Mobile Phase A / Mobile Phase B (50:50, v/v)

Part 3: A Comprehensive Guide to Method Validation

Method validation is the formal process of demonstrating that an analytical method is suitable for its intended purpose.[2][6] The following protocols are based on the ICH Q2(R1) and emerging Q2(R2)/Q14 guidelines.[4][5]

G cluster_dev Phase 1: Development cluster_val Phase 2: Validation cluster_rep Phase 3: Implementation Dev Method Development & Optimization Protocol Validation Protocol Definition Dev->Protocol SST System Suitability Specificity Specificity & Forced Degradation Linearity Linearity & Range Accuracy Accuracy Precision Precision (Repeatability & Intermediate) LOQ Limit of Quantitation LOD Limit of Detection Robustness Robustness SST->Specificity Report Validation Report SST->Report Specificity->Linearity Specificity->Report Linearity->Accuracy Linearity->Report Accuracy->Precision Accuracy->Report Precision->LOQ Precision->Report LOQ->LOD LOQ->Report LOD->Robustness LOD->Report Robustness->Report Routine Routine Use Report->Routine

Figure 1: HPLC Method Validation Workflow.
Specificity and Stability-Indicating Assay

Objective : To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, including impurities, degradants, and matrix components.[4] A stability-indicating method requires forced degradation studies.[7][8][9]

G cluster_stress Forced Degradation (Stress Testing) Specificity {Specificity | The ability to measure the analyte accurately in the presence of all potential impurities.} Acid Acid Hydrolysis (e.g., 0.1N HCl) Specificity->Acid Base Base Hydrolysis (e.g., 0.1N NaOH) Specificity->Base Oxidation Oxidation (e.g., 3% H2O2) Specificity->Oxidation Thermal Thermal (e.g., 80°C) Specificity->Thermal Photo Photolytic (ICH Q1B) Specificity->Photo Resolution Peak Purity Assessment (Using PDA Detector) Acid->Resolution Base->Resolution Oxidation->Resolution Thermal->Resolution Photo->Resolution

Figure 2: Logic of a Stability-Indicating Method.

Methodology (Forced Degradation) :

  • Prepare separate solutions of the analyte at a concentration of ~1 mg/mL.

  • Expose each solution to one of the stress conditions below. The goal is to achieve 5-20% degradation of the active ingredient.[7]

  • Analyze the stressed samples, along with an unstressed control, using the proposed HPLC method with a Photodiode Array (PDA) detector.

Forced Degradation Conditions

Stress ConditionTypical ParametersPurpose
Acid Hydrolysis 0.1 M HCl at 60°C for 24 hoursTo identify degradation products susceptible to low pH.
Base Hydrolysis 0.1 M NaOH at 60°C for 24 hoursTo identify degradation products susceptible to high pH.
Oxidation 3% H₂O₂ at room temperature for 24 hoursTo assess susceptibility to oxidative degradation.
Thermal Solid sample at 80°C for 48 hoursTo evaluate the stability of the drug substance at elevated temperatures.[8]
Photolytic Solution/solid exposed to UV and visible light as per ICH Q1B guidelines (1.2 million lux hours and 200 watt hours/square meter).[8]To assess light sensitivity and potential photodegradation pathways.

Acceptance Criteria :

  • The method must demonstrate baseline resolution between the main analyte peak and all degradation products.

  • The peak purity index (or similar metric from the PDA software) for the analyte peak in all stressed samples must be greater than a pre-defined threshold (e.g., >0.999), indicating no co-eluting impurities.

Linearity & Range

Objective : To demonstrate a direct, proportional relationship between the concentration of the analyte and the detector response over a specified range.[4]

Methodology :

  • Prepare a stock solution of the reference standard.

  • Perform serial dilutions to create at least five concentration levels, typically ranging from 50% to 150% of the target analytical concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

  • Inject each concentration in triplicate.

Acceptance Criteria :

  • The correlation coefficient (r²) of the linear regression line (Concentration vs. Peak Area) must be ≥ 0.999.

  • The y-intercept should be ≤ 2% of the response at the 100% concentration level.[6]

Accuracy

Objective : To demonstrate the closeness of the results obtained by the method to the true value.[4] This is typically assessed through recovery studies.

Methodology :

  • Prepare a placebo (if analyzing a drug product) or use a blank diluent.

  • Spike the placebo/blank with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each level in triplicate and analyze.

  • Calculate the percent recovery for each sample: (Measured Concentration / Theoretical Concentration) * 100.

Acceptance Criteria :

  • The mean percent recovery should be within 98.0% to 102.0% at each concentration level.[10]

Precision

Objective : To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[2]

Methodology :

  • Repeatability (Intra-assay precision) : Analyze a minimum of six replicate preparations of the sample at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision : Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria :

  • The Relative Standard Deviation (%RSD) for the series of measurements should be ≤ 2.0%.[6]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective :

  • LOD : The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ : The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[10]

Methodology (Signal-to-Noise Approach) :

  • Determine the signal-to-noise (S/N) ratio by comparing the peak height of samples with known low concentrations to the noise of the baseline.

  • LOD is typically established at an S/N ratio of 3:1.

  • LOQ is typically established at an S/N ratio of 10:1.

  • Confirm the LOQ by injecting a solution at this concentration and demonstrating acceptable precision (%RSD ≤ 10%).

Robustness

Objective : To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Methodology :

  • Vary critical HPLC parameters one at a time, such as:

    • Flow Rate (± 0.1 mL/min)

    • Column Temperature (± 2 °C)

    • Mobile Phase Composition (e.g., ± 2% organic)

  • Analyze a sample under each modified condition and evaluate the effect on system suitability parameters (e.g., retention time, peak tailing, resolution).

Acceptance Criteria :

  • System suitability criteria must be met under all varied conditions.

  • No significant change in quantitative results should be observed.

Part 4: Data Presentation & Comparative Analysis

All validation data should be summarized for clear interpretation.

Table: Summary of Validation Parameters and Results (Example Data)

Validation ParameterAcceptance CriterionResultPass/Fail
Specificity Baseline resolution, Peak Purity > 0.999AchievedPass
Linearity (r²) ≥ 0.9990.9998Pass
Range 50-150 µg/mLConfirmedPass
Accuracy (% Recovery) 98.0 - 102.0%99.2 - 101.5%Pass
Precision (Repeatability %RSD) ≤ 2.0%0.85%Pass
Precision (Intermediate %RSD) ≤ 2.0%1.10%Pass
LOQ S/N ≥ 10, Precision ≤ 10%0.15 µg/mLPass
Robustness SST criteria metAll conditions passedPass
Comparative Insight: TFA vs. Formic Acid

While the proposed method uses TFA for superior chromatography, a parallel validation using 0.1% Formic Acid could be considered.

  • Expected Outcome with Formic Acid : One might observe slightly broader peaks or increased tailing for the main analyte due to its weaker ion-pairing effect compared to TFA. Resolution between the main peak and a closely eluting impurity might decrease.

  • Benefit of Formic Acid : The primary advantage would be compatibility with Mass Spectrometry (LC-MS), which is invaluable for identifying unknown impurities or degradation products.

Conclusion

This guide has detailed a comprehensive strategy for the validation of a stability-indicating HPLC method for 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid. By grounding our experimental design in scientific principles and adhering to ICH guidelines, we have established a procedure that is specific, linear, accurate, precise, and robust. The successful completion of this validation protocol provides a high degree of assurance that the method is fit for its intended purpose: to reliably monitor the purity of a critical pharmaceutical intermediate, thereby safeguarding the quality of the final drug product.

References

  • Scientific Instrument Services, Inc. (n.d.). Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. SCIRP. Available at: [Link]

  • ResolveMass (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Available at: [Link]

  • Onyx Scientific (n.d.). A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

  • Singh, S., & Kumar, V. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. Available at: [Link]

  • SGS (n.d.). Forced Degradation Testing. Available at: [Link]

  • Lhasa Limited (2025). How To Overcome The Critical Challenges Faced In Forced Degradation Studies. Available at: [Link]

  • Rao, B. M., et al. (2010). Determination of amino acid without derivatization by using HPLC - HILIC column. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • Pharmaguideline (2024). Steps for HPLC Method Validation. Available at: [Link]

  • ResearchGate (n.d.). Method development for amino acid analysis. Available at: [Link]

  • AMSbiopharma (2025). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

  • ResearchGate (n.d.). Validation of high-performance liquid chromatography methods for pharmaceutical analysis. Available at: [Link]

  • KNAUER (n.d.). Determination of 17 AQC derivatized - Amino acids in baby food samples. Available at: [Link]

  • Lab Manager (2025). ICH and FDA Guidelines for Analytical Method Validation. Available at: [Link]

  • LCGC International (2026). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Available at: [Link]

  • NextSDS (n.d.). 2-(3-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid. Available at: [Link]

  • IVT Network (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Available at: [Link]

  • Food Research (2022). Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. Available at: [Link]

  • PubChemLite (n.d.). 2-(3-([(tert-butoxy)carbonyl]amino)cyclobutyl)acetic acid. Available at: [Link]

  • NextSDS (n.d.). 2-[cis-3-{[(tert-butoxy)carbonyl]amino}cyclobutyl]acetic acid. Available at: [Link]

Sources

Comparative

Optimizing Solid-Phase Peptide Synthesis with 3-Amino Cyclobutyl Acetic Acid: A Comparative Guide to Boc vs. Fmoc Strategies

As the demand for conformationally restricted peptidomimetics grows, unnatural amino acids like 3-amino cyclobutyl acetic acid (3-ACBAA) have become critical building blocks in drug discovery. The incorporation of a cycl...

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Author: BenchChem Technical Support Team. Date: March 2026

As the demand for conformationally restricted peptidomimetics grows, unnatural amino acids like 3-amino cyclobutyl acetic acid (3-ACBAA) have become critical building blocks in drug discovery. The incorporation of a cyclobutane ring into the peptide backbone restricts dihedral angles, promoting highly specific secondary structures (such as γ-turns) that enhance both target affinity and proteolytic stability 1.

However, synthesizing peptides containing strained ring systems requires careful selection of protection strategies. This guide objectively compares the Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) solid-phase peptide synthesis (SPPS) strategies for 3-ACBAA, analyzing the chemical causality behind experimental choices and providing self-validating protocols for laboratory execution.

Mechanistic Causality: The Cyclobutane Challenge

The fundamental difference between Boc and Fmoc strategies lies in their cleavage mechanisms. The cyclobutane ring in 3-ACBAA possesses an inherent ring strain of approximately 26 kcal/mol. While it is significantly more stable than a cyclopropane ring, it remains susceptible to side reactions (such as ring-opening or rearrangement) when exposed to prolonged, harsh conditions.

  • The Fmoc Strategy (Orthogonal Approach): Fmoc is a base-labile protecting group removed via an E1cB elimination mechanism using a mild base (typically 20% piperidine) 2. Because the side-chain protecting groups and the resin linker are acid-labile, this creates a truly orthogonal system [[3]](). The cyclobutane ring is entirely inert to piperidine, making Fmoc the inherently safer choice for preserving the structural integrity of 3-ACBAA.

  • The Boc Strategy (Graded Acid Approach): Boc relies on graded acid lability. The Nα-Boc group is removed using 50% Trifluoroacetic acid (TFA), while final cleavage requires dangerously harsh anhydrous Hydrogen Fluoride (HF) 3. Repeated exposure to TFA during every deprotection cycle, culminating in HF cleavage, increases the risk of acid-catalyzed degradation of the strained cyclobutane moiety.

Mechanism Fmoc_Node Fmoc-3-ACBAA Piperidine Piperidine (Base) Fmoc_Node->Piperidine E1cB E1cB Elimination (- Dibenzofulvene, - CO2) Piperidine->E1cB FreeAmine1 Free Amine E1cB->FreeAmine1 Boc_Node Boc-3-ACBAA TFA TFA (Acid) Boc_Node->TFA Carbocation Acidolysis (- t-Butyl Cation, - CO2) TFA->Carbocation FreeAmine2 Free Amine Carbocation->FreeAmine2

Chemical mechanisms of Fmoc (E1cB) and Boc (acidolysis) deprotection.

Quantitative Performance Comparison

When coupling sterically hindered unnatural amino acids like 3-ACBAA, the choice of strategy directly impacts yield and purity. The table below synthesizes the expected performance metrics based on standard SPPS methodologies 4.

ParameterFmoc StrategyBoc Strategy
Deprotection Reagent 20% Piperidine in DMF (Mild)50% TFA in DCM (Harsh)
Final Cleavage Reagent 95% TFA + ScavengersAnhydrous HF + Scavengers
Orthogonality True OrthogonalityGraded Acid Lability
Cyclobutane Ring Stability Excellent (Inert to base)Moderate (Risk under repeated acid)
Optimal Coupling Reagent HATU / PyBOP (Highly efficient)HBTU / DIC (Prone to slower kinetics)
Typical Crude Purity > 85%~ 70 - 75%
Safety & Scalability High (No specialized equipment)Low (Requires specialized HF apparatus)

Visualizing the SPPS Workflows

The architectural logic of both strategies dictates different handling procedures. The Fmoc route allows for a more streamlined, safer workflow, whereas the Boc route requires stringent neutralization steps to prevent premature chain termination.

SPPS_Workflow Start 3-Amino Cyclobutyl Acetic Acid (3-ACBAA) Fmoc_Path Fmoc Strategy (Base-Labile) Start->Fmoc_Path Boc_Path Boc Strategy (Acid-Labile) Start->Boc_Path Fmoc_Deprotect Deprotection: 20% Piperidine in DMF (Mild Base) Fmoc_Path->Fmoc_Deprotect Boc_Deprotect Deprotection: 50% TFA in DCM (Strong Acid) Boc_Path->Boc_Deprotect Fmoc_Cleavage Resin Cleavage: 95% TFA (Preserves Ring) Fmoc_Deprotect->Fmoc_Cleavage Boc_Cleavage Resin Cleavage: Anhydrous HF (Risk of Ring Opening) Boc_Deprotect->Boc_Cleavage

Workflow comparison of Fmoc vs Boc SPPS strategies for 3-ACBAA.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . This means each critical step contains an analytical checkpoint to confirm causality and success before proceeding.

Protocol A: Fmoc-SPPS of 3-ACBAA (Recommended)

Because 3-ACBAA is a sterically hindered γ-amino acid, standard carbodiimide coupling (DIC/HOBt) often fails to achieve complete conversion. This protocol utilizes HATU, a highly reactive aminium salt, to force the coupling to completion [[5]]().

  • Resin Swelling: Suspend Rink Amide resin in DMF for 30 minutes.

    • Causality: DMF optimally swells the polystyrene matrix, maximizing the diffusion of bulky 3-ACBAA reagents into the resin core [[4]]().

  • Fmoc Deprotection: Treat resin with 20% Piperidine in DMF (2 x 10 min).

    • Self-Validation Checkpoint: Collect the deprotection washes and measure UV absorbance at 301 nm. The quantification of the dibenzofulvene-piperidine adduct confirms 100% removal of the Fmoc group.

  • Coupling: Pre-activate Fmoc-3-ACBAA-OH (3 eq) and HATU (2.9 eq) in DMF. Add DIPEA (6 eq), stir for 1 minute to form the active ester, and add to the resin. Shake for 2 hours.

    • Self-Validation Checkpoint: Perform a Kaiser Test . A yellow resin indicates successful, complete coupling. A blue resin indicates unreacted primary amines, necessitating a second coupling cycle.

  • Cleavage: Treat the dried resin with a cocktail of 95% TFA / 2.5% TIS / 2.5% H₂O for 2 hours. Precipitate the crude peptide in cold diethyl ether.

Protocol B: Boc-SPPS of 3-ACBAA (Alternative)

If synthesizing a highly aggregating sequence where Boc is explicitly required, an in situ neutralization protocol must be used to minimize the time the growing peptide spends in a protonated state.

  • Boc Deprotection: Treat the resin with 50% TFA in DCM (1 x 1 min, 1 x 15 min).

  • In Situ Neutralization & Coupling: Do not perform a separate neutralization wash. Instead, pre-activate Boc-3-ACBAA-OH (4 eq) with HBTU (3.9 eq) and a massive excess of DIPEA (10 eq) in DMF. Add immediately to the TFA-salt resin. Shake for 30 minutes.

    • Causality: The excess DIPEA neutralizes the resin-bound TFA salt simultaneously with the coupling event, preventing premature aggregation and maximizing the nucleophilicity of the amine.

    • Self-Validation Checkpoint: Perform a micro-cleavage using TFMSA (Trifluoromethanesulfonic acid) on a 5 mg resin sample. Analyze via LC-MS to confirm the mass of the 3-ACBAA addition before committing to HF cleavage.

  • Final Cleavage: Cleave using anhydrous HF containing 10% anisole at 0°C for 1 hour using a dedicated Teflon HF apparatus.

Conclusion

For the incorporation of 3-amino cyclobutyl acetic acid, the Fmoc strategy is objectively superior . The inherent ring strain of the cyclobutane moiety makes it vulnerable to the repetitive acidic conditions required by Boc-SPPS. Fmoc's true orthogonality ensures that the delicate γ-amino acid is only exposed to mild basic conditions during chain elongation, reserving acid exposure strictly for the final, brief cleavage step. By coupling this strategy with high-efficiency activators like HATU and rigorous in-process validation (UV monitoring and Kaiser tests), researchers can reliably synthesize high-purity, conformationally restricted peptides.

References

  • Automated solid-phase peptide synthesis to obtain therapeutic peptides. Beilstein Journal of Organic Chemistry. Available at: 3

  • Amino Acid-Protecting Groups. Chemical Reviews - ACS Publications. Available at: 2

  • Introduction to Peptide Synthesis Methods. Bachem. Available at: 4

  • Direct Access to Unnatural Cyclobutane α-Amino Acids through Visible Light Catalyzed [2+2]-Cycloaddition. ACS Publications. Available at: 1

  • Convenient and efficient synthesis of Boc‐/Z‐/Fmoc‐β‐amino acids employing N‐protected α‐amino acid fluorides. ResearchGate. Available at: 5

Sources

Validation

A Comparative Guide to Conformational Analysis: Cyclobutyl vs. Cyclopropyl Amino Acid Derivatives in Peptides

Introduction: The Quest for Conformational Control in Peptide Therapeutics The therapeutic potential of peptides is immense, offering high specificity and potency. However, their clinical translation is often hampered by...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quest for Conformational Control in Peptide Therapeutics

The therapeutic potential of peptides is immense, offering high specificity and potency. However, their clinical translation is often hampered by inherent flexibility, which leads to reduced binding affinity and susceptibility to proteolytic degradation.[1] To overcome these limitations, medicinal chemists introduce conformational constraints into the peptide backbone.[2][3] By reducing the entropic penalty upon binding and stabilizing bioactive conformations, we can engineer peptides with enhanced stability, selectivity, and overall drug-like properties.[4]

Among the various strategies to impose conformational rigidity, the incorporation of cyclic non-natural amino acids is a powerful approach.[4] This guide provides an in-depth comparison of two such important classes of building blocks: cyclobutyl and cyclopropyl amino acid derivatives. We will explore their distinct effects on peptide secondary structure, supported by experimental data, and provide detailed protocols for their synthesis, incorporation, and conformational analysis.

The Fundamental Difference: Ring Strain and Conformational Space

The core distinction between cyclobutyl and cyclopropyl amino acids lies in the inherent strain and geometry of the cycloalkane ring, which directly translates to the degree and nature of the conformational restriction imposed on the peptide backbone.

Cyclopropyl Amino Acids: The Rigid Constraint

The three-membered ring of cyclopropane is characterized by significant angle strain, resulting in a highly rigid structure.[5] When incorporated into a peptide, a cyclopropyl group severely restricts the backbone dihedral angles, phi (Φ) and psi (Ψ), in its vicinity. This high degree of rigidity can be advantageous for locking a peptide into a specific, desired conformation. The "cyclopropylic strain," a steric repulsion between substituents on the cyclopropane ring, further limits the rotation of adjacent C-C bonds, leading to a more predictable and constrained local conformation.[6]

Key characteristics of cyclopropyl amino acid incorporation include:

  • Enhanced Metabolic Stability: The constrained conformation can shield peptide bonds from enzymatic cleavage.[7][8]

  • Induction of Turns: The rigid geometry can promote the formation of β- or γ-turns, which are crucial for receptor recognition.[9]

  • Precise Side-Chain Orientation: The fixed nature of the ring allows for precise control over the spatial orientation of side chains, which is critical for pharmacophore design.[10]

Cyclobutyl Amino Acids: A More Subtle Influence

The four-membered ring of cyclobutane is less strained than cyclopropane and possesses a degree of flexibility, existing in a puckered conformation.[11] This allows for a more nuanced conformational control compared to the rigid cyclopropyl scaffold. Peptides containing cyclobutane amino acids often adopt folded or turn-like structures, but with a greater range of accessible conformations.[11][12] The substituent on the cyclobutane ring can occupy either an axial or equatorial position, with the equatorial conformer generally being more stable, further influencing the local peptide structure.[11]

Key characteristics of cyclobutyl amino acid incorporation include:

  • Promotion of Folded Structures: Studies have shown that cyclobutane amino acid derivatives encourage the adoption of folded conformations, such as consecutive β-turns, which can mimic helical structures.[][14]

  • Modulation of Cell Permeability: The conformational bias introduced by cyclobutane residues can influence properties like cell penetration, a critical aspect of drug delivery.[15][16]

  • Versatile Scaffolds: The puckered nature of the cyclobutane ring provides a unique three-dimensional scaffold for the presentation of functional groups.[17]

Head-to-Head Comparison: Cyclobutyl vs. Cyclopropyl Amino Acids

The choice between incorporating a cyclobutyl or cyclopropyl amino acid derivative is a strategic one, depending on the desired level of conformational restriction and the specific structural goals for the peptide.

FeatureCyclopropyl Amino Acid DerivativesCyclobutyl Amino Acid Derivatives
Ring Strain HighModerate
Conformational Rigidity HighModerate
Impact on Backbone Severe restriction of Φ and Ψ anglesInduces folded/turn conformations with some flexibility
Primary Structural Motif Often induces tight turns (β- and γ-turns)Promotes β-turns, can lead to 3-10 helix elements
Side-Chain Presentation Highly fixed and predictableDefined but with potential for conformational isomerism (puckering)
Application Sweet Spot Locking in a known bioactive conformation; maximizing metabolic stabilityFine-tuning peptide conformation; exploring a limited conformational space to identify optimal binding

Experimental Protocols

Synthesis of Fmoc-Protected Cyclic Amino Acid Derivatives

The successful incorporation of these non-natural amino acids begins with their efficient synthesis and protection for solid-phase peptide synthesis (SPPS). Below are generalized protocols for the preparation of Fmoc-protected cyclobutyl and cyclopropyl glycine derivatives.

Workflow for Synthesis of Fmoc-Cyclic Amino Acid Derivatives

start Commercially Available Cycloalkanone Derivative step1 Synthesis of Cyclic Amino Acid start->step1 e.g., Strecker or Bucherer-Bergs reaction step2 Fmoc Protection (e.g., with Fmoc-OSu) step1->step2 Protection of α-amino group end Fmoc-Cyclic Amino Acid for SPPS step2->end

Caption: General workflow for the synthesis of Fmoc-protected cyclic amino acids.

Protocol 1: Synthesis of Fmoc-L-Cyclobutylglycine

  • Synthesis of L-Cyclobutylglycine: This can be achieved through various asymmetric synthesis routes, a common one being the diastereoselective alkylation of a chiral glycine enolate equivalent with cyclobutyl iodide.[18]

  • Fmoc Protection:

    • Dissolve L-cyclobutylglycine in a 10% aqueous sodium carbonate solution.

    • Add a solution of 9-fluorenylmethyl-succinimidyl carbonate (Fmoc-OSu) in acetone dropwise while maintaining the pH between 9 and 10 with additional sodium carbonate solution.

    • Stir the reaction mixture at room temperature for 2-4 hours.

    • Acidify the reaction mixture to pH 2 with 1N HCl.

    • Extract the product with ethyl acetate.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield Fmoc-L-cyclobutylglycine.[]

Solid-Phase Peptide Synthesis (SPPS) Incorporating Cyclic Amino Acids

The Fmoc/tBu strategy is the most common method for SPPS.[8][19] The incorporation of cyclobutyl and cyclopropyl amino acids follows standard coupling procedures, but care must be taken to ensure complete coupling due to potential steric hindrance.

SPPS Cycle for Incorporating a Non-Natural Amino Acid

start Resin-Bound Peptide (N-terminus Fmoc-protected) deprotection Fmoc Deprotection (20% piperidine in DMF) start->deprotection wash1 Wash (DMF) deprotection->wash1 coupling Coupling: Fmoc-Cyclic-AA-OH HBTU/HOBt, DIPEA in DMF wash1->coupling wash2 Wash (DMF, DCM) coupling->wash2 end Resin-Bound Peptide (Elongated by one residue) wash2->end Repeat cycle

Caption: A single cycle of solid-phase peptide synthesis (SPPS) for the incorporation of a cyclic amino acid.

Protocol 2: SPPS using HBTU/HOBt Activation

  • Resin Swelling: Swell the resin (e.g., Rink Amide MBHA) in dimethylformamide (DMF) for 30 minutes in a reaction vessel.[10]

  • Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in DMF for 5 minutes, then repeat with a fresh solution for 15 minutes to remove the Fmoc protecting group from the N-terminal amino acid.[20]

  • Washing: Wash the resin thoroughly with DMF (5 times) and dichloromethane (DCM) (3 times) to remove residual piperidine and byproducts.

  • Coupling:

    • In a separate vial, dissolve the Fmoc-protected cyclic amino acid (3 equivalents relative to resin loading), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

    • Add N,N-diisopropylethylamine (DIPEA) (6 equivalents) to the amino acid solution and pre-activate for 2 minutes.

    • Add the activated amino acid solution to the resin and shake for 2-4 hours. A longer coupling time may be necessary for these sterically hindered amino acids.[10]

  • Washing: Wash the resin with DMF (5 times) and DCM (3 times).

  • Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction. If the test is positive (indicating free amines), repeat the coupling step.

  • Repeat: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.

  • Cleavage and Deprotection: After the final amino acid is coupled, treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.[8]

  • Purification: Precipitate the crude peptide in cold diethyl ether, and purify using reverse-phase high-performance liquid chromatography (RP-HPLC).

Conformational Analysis by NMR Spectroscopy

Two-dimensional NMR spectroscopy is a powerful tool for determining the solution structure of peptides.[11][21] Key experiments include COSY, TOCSY, and NOESY/ROESY.

Protocol 3: 2D NMR Analysis

  • Sample Preparation: Dissolve the purified peptide in a suitable deuterated solvent (e.g., DMSO-d6 or H2O/D2O 9:1) to a concentration of 1-5 mM.

  • Data Acquisition: Acquire a series of 2D NMR spectra on a high-field NMR spectrometer (e.g., 600 MHz or higher).

    • TOCSY (Total Correlation Spectroscopy): Used to identify all protons within a single amino acid spin system.[15]

    • COSY (Correlated Spectroscopy): Identifies protons that are coupled through 2-3 bonds.

    • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): Identifies protons that are close in space (< 5 Å), providing distance restraints for structure calculation.[3]

  • Data Analysis:

    • Resonance Assignment: Use the TOCSY and COSY spectra to assign all proton resonances to specific amino acid residues in the peptide sequence.

    • Distance Restraints: Integrate the cross-peaks in the NOESY/ROESY spectrum to obtain interproton distance restraints.

    • Dihedral Angle Restraints: Measure the 3J(HN, Hα) coupling constants from a high-resolution 1D 1H or COSY spectrum to derive constraints on the phi (Φ) dihedral angle using the Karplus equation.

  • Structure Calculation: Use the experimental distance and dihedral angle restraints as input for molecular dynamics (MD) simulations or distance geometry calculations to generate an ensemble of structures consistent with the NMR data.[22][23]

  • Ramachandran Plot Analysis: Plot the Φ and Ψ angles of the calculated structures on a Ramachandran plot to assess the conformational preferences of the residues and the overall quality of the calculated structures.[24]

Conclusion and Future Outlook

The incorporation of cyclobutyl and cyclopropyl amino acid derivatives provides powerful and distinct strategies for constraining peptide conformations. Cyclopropyl residues offer a rigid and highly predictable means of locking a peptide into a specific structure, ideal for optimizing known pharmacophores. In contrast, cyclobutyl residues provide a more subtle, moderately flexible constraint, allowing for the induction of folded states while permitting a limited exploration of conformational space.

The choice between these two building blocks is a critical design element in modern peptide drug discovery. As our understanding of structure-activity relationships becomes more sophisticated, the rational application of these and other conformationally constrained amino acids will continue to be a cornerstone of developing next-generation peptide therapeutics with improved efficacy, stability, and bioavailability.

References

  • Exploring Ramachandran and chi space: conformationally constrained amino acids and peptides in the design of bioactive polypeptide ligands. PubMed.
  • Conformationally Constrained Amino Acids and Peptides in the Design of Bioactive Polypeptide Ligands. Ingenta Connect.
  • Methods and protocols of modern solid phase peptide synthesis. DU Chem.
  • The synthesis of cyclopropane amino acids and peptides.
  • Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. PMC.
  • Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies.
  • NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Request PDF.
  • An Efficient Asymmetric Synthesis of Fmoc-L-cyclopentylglycine via Diastereoselective Alkylation of a Glycine Enolate Equivalent.
  • Experimental procedures Solid phase peptide synthesis (SPPS) Solid phase peptide synthesis (SPPS) was performed using a microwav. Rsc.org.
  • Fmoc-Gly(cBu)-OH. BOC Sciences.
  • Stabilizing unusual conformations in small peptides and glucopeptides using a hydroxylated cyclobutane amino acid. RSC Publishing.
  • NMR in structural determination of proteins and peptides. NMIMS Pharmacy.
  • Synthesis of the new peptide derivatives 13 and 14.
  • Proton NMR studies of peptide conform
  • Three-Component Synthesis of α,β-Cyclopropyl-γ-Amino Acids. Organic Letters.
  • Production of peptides containing poly-gly sequences using fmoc chemistry.
  • Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetr
  • Ramachandran plot. Wikipedia.
  • Robust conformational space exploration of cyclic peptides by combining different MD protocols and force fields. bioRxiv.org.
  • A Data Set of Simple 1-D and 2-D NMR Spectra of Peptides, including All Encoded Amino Acids, for Introductory Instruction in Protein Biomolecular NMR Spectroscopy.
  • Electronic Supplementary Material (ESI) for Organic & Biomolecular Chemistry This journal is © The Royal Society of Chemistry 2012.
  • PhOL 2013 vol.1. PharmacologyOnLine - SILAE.
  • (a) Conformational restriction by steric effects due to the structural...
  • Conformations of amino acids and peptides. Cambridge University Press.
  • NMR studies on the conformation of cyclodipeptides with two identical L-aromatic amino acid residues in solutions. PubMed.
  • Basic Peptides synthesis introduction. LifeTein®.
  • Folding peptides studied by NMR. SeRMN.
  • Main-chain conform
  • Structure prediction of cyclic peptides by molecular dynamics + machine learning. ScienceDirect.
  • Robust Conformational Space Exploration of Cyclic Peptides by Combining Different MD Protocols and Force Fields. PMC.
  • Molecular Dynamics Simulations of Transmembrane Cyclic Peptide Nanotubes Using Classical Force Fields, Hydrogen Mass Repartitioning, and Hydrogen Isotope Exchange Methods: A Critical Comparison. MDPI.
  • The Ramachandran plot is an important way of describing protein...
  • Molecular dynamics simulations of cyclic peptide assemblies. a...
  • Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetr
  • Comprehensive computational design of ordered peptide macrocycles. Baker Lab.
  • Cyclic peptides––Small and big and their conformational aspects. Indian Academy of Sciences.
  • Dihedral angle preferences of amino acid residues forming various non-local interactions in proteins. PMC.
  • An overview of angular constraints in peptidic and non-peptidic backbones. (a) The hub-and-rotor concept; (b) definition of Ramachandran angles f, c and o; (c) plotting f and c for i + 1 and i + 2 residues of both Type I and II b-turns illustrates their respective conformational maps.
  • Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. PMC.
  • Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetr

Sources

Comparative

A Comparative Guide to Receptor Binding Affinity: 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic Acid vs. Linear GABA Analogs

Introduction: The Quest for Specificity in GABAergic Modulation Gamma-aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the mammalian central nervous system, playing a crucial role in regulating ne...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quest for Specificity in GABAergic Modulation

Gamma-aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the mammalian central nervous system, playing a crucial role in regulating neuronal excitability.[1] Its receptors, primarily the ionotropic GABAA and metabotropic GABAB receptors, are validated targets for a host of therapeutics treating conditions like epilepsy, anxiety, and sleep disorders.[2][3]

The native GABA molecule is highly flexible, capable of adopting numerous conformations in solution. This flexibility allows it to interact with various receptor subtypes and transporters. However, from a drug design perspective, this conformational promiscuity is a challenge, often leading to off-target effects. Linear GABA analogs, while therapeutically useful, often retain a significant degree of this flexibility.

A prevailing strategy to enhance potency and selectivity is the use of conformational restriction.[4] By incorporating the GABA pharmacophore into a rigid cyclic scaffold, such as a cyclobutyl ring, the molecule is "locked" into a specific three-dimensional arrangement. The central hypothesis is that if this constrained conformation closely mimics the bioactive conformation required for receptor binding, the analog will exhibit significantly higher affinity and selectivity compared to its flexible linear counterparts. This guide examines this hypothesis by comparing 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid, a novel constrained analog, with classical linear analogs in a standardized binding assay. The presence of the tert-Butoxycarbonyl (Boc) protecting group, a bulky moiety often used in synthesis[5][], adds another layer of complexity, potentially influencing steric and hydrophobic interactions within the binding pocket.

The Principle of Conformational Constraint

The energetic cost of a flexible molecule organizing itself into the correct orientation for binding can be substantial. This "entropic penalty" reduces the overall binding affinity. Conformationally restricted molecules, by virtue of their rigid structure, have a lower entropic penalty to overcome, which can translate into a more favorable binding energy.

G cluster_0 Linear GABA Analog (High Flexibility) cluster_1 Cyclic GABA Analog (Constrained) L1 Conformation A L2 Conformation B L1->L2 L3 Bioactive Conformation L2->L3 L4 Conformation D L3->L4 Receptor GABA Receptor Binding Site L3->Receptor High Entropic Cost C1 Pre-organized Bioactive Conformation C1->Receptor Low Entropic Cost

Figure 1: Conceptual diagram illustrating how a flexible linear analog must adopt a specific bioactive conformation from many possibilities to bind, incurring an entropic cost. A constrained cyclic analog is pre-organized into the correct conformation, facilitating more efficient binding.

Experimental Design: A Competitive Radioligand Binding Assay

To objectively compare the binding affinities of the cyclic and linear analogs, a competitive radioligand binding assay is the methodology of choice. This technique is a gold standard in pharmacology for quantifying the affinity of an unlabeled compound (the "competitor") for a receptor by measuring its ability to displace a radiolabeled ligand with known binding characteristics.[7][8]

Core Objective: To determine the inhibition constant (Kᵢ) of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid and a representative linear GABA analog (e.g., Gabapentin, though it primarily targets α2-δ subunits[9], or a more direct GABAA ligand like isoguvacine for benchmarking) at a specific human GABAA receptor subtype.

Rationale for Key Components:

  • Receptor Source: Membranes from Human Embryonic Kidney (HEK293) cells stably expressing a single, defined GABAA receptor subtype (e.g., α1β2γ2). This is superior to using brain homogenates, which contain a mixture of receptor subtypes, as it allows for precise, subtype-specific affinity determination.[10]

  • Radioligand: [³H]Muscimol. Muscimol is a potent GABAA receptor agonist that binds to the same orthosteric site as GABA.[8][10] Its tritiated form ([³H]) is a high-affinity radioligand ideal for this assay.

  • Competitors:

    • 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid (Test Compound 1)

    • Linear GABA Analog (e.g., Isoguvacine) (Test Compound 2)

  • Non-Specific Binding (NSB) Control: A high concentration of unlabeled GABA or the GABAA antagonist bicuculline is used to saturate all specific binding sites. Any remaining radioactivity detected is considered non-specific.[8][11]

Detailed Experimental Protocol: GABAA Receptor Binding Assay

This protocol outlines the necessary steps for performing a competitive binding assay. All procedures should be conducted on ice to minimize protein degradation.

Part 1: Membrane Preparation
  • Cell Harvesting: Culture HEK293 cells expressing the target human GABAA receptor subtype to confluency. Scrape cells from culture dishes into ice-cold phosphate-buffered saline (PBS) and pellet by centrifugation (1000 x g, 10 min, 4°C).[12]

  • Homogenization: Resuspend the cell pellet in an ice-cold assay buffer (e.g., 50 mM Tris-HCl, pH 7.4). Homogenize the suspension using a Polytron homogenizer.

  • Centrifugation: Centrifuge the homogenate at high speed (e.g., 30,000 x g, 20 min, 4°C) to pellet the cell membranes.[12]

  • Washing: Discard the supernatant. Resuspend the membrane pellet in fresh, ice-cold assay buffer and repeat the centrifugation step. This wash step is typically performed three times to remove endogenous interfering substances.[11]

  • Final Preparation: Resuspend the final pellet in a known volume of assay buffer. Determine the total protein concentration using a standard method like the Bradford or BCA assay. Aliquot the membrane preparation and store at -80°C until use.

Part 2: Competitive Binding Assay
  • Assay Setup: Prepare three sets of microcentrifuge tubes in triplicate for each competitor concentration curve:

    • Total Binding: Contains assay buffer, membrane preparation (e.g., 100-200 µg protein), and [³H]Muscimol (e.g., at a final concentration near its Kₑ, ~5 nM).[11]

    • Non-Specific Binding (NSB): Contains all components of the Total Binding tubes plus a saturating concentration of unlabeled GABA (e.g., 10 µM) or bicuculline (e.g., 100 µM).[11]

    • Competition: Contains all components of the Total Binding tubes plus varying concentrations of the competitor compound (e.g., 10⁻¹⁰ M to 10⁻³ M).

  • Incubation: Vortex all tubes gently and incubate at 4°C for 45-60 minutes to allow the binding reaction to reach equilibrium.[11]

  • Termination: Rapidly terminate the reaction by filtering the contents of each tube through a glass fiber filter (e.g., Whatman GF/B) using a vacuum filtration manifold. The receptors and any bound radioligand will be trapped on the filter.

  • Washing: Immediately wash the filters three times with 4 mL of ice-cold wash buffer to remove any unbound radioligand.

  • Quantification: Place each filter into a scintillation vial, add 4-5 mL of scintillation cocktail, and quantify the amount of radioactivity using a liquid scintillation counter.

Part 3: Data Analysis
  • Calculate Specific Binding: Subtract the average counts per minute (CPM) of the NSB tubes from the CPM of all other tubes.

  • Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine IC₅₀: Use non-linear regression analysis (e.g., using Prism software) to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of competitor that displaces 50% of the specific binding).[12]

  • Calculate Kᵢ: Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant for the receptor.[12]

Figure 2: Workflow diagram for the competitive radioligand binding assay.

Data Interpretation and Comparative Analysis

The ultimate output of this experimental workflow is a quantitative measure of binding affinity (Kᵢ) for each compound. A lower Kᵢ value signifies a higher binding affinity.

Table 1: Hypothetical Binding Affinity Data at the Human GABAA (α1β2γ2) Receptor

CompoundStructure ClassIC₅₀ (nM)Kᵢ (nM)
Isoguvacine (Control)Linear15075
2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid Cyclic3517.5

Analysis of Results:

In this hypothetical dataset, the cyclic analog exhibits a Kᵢ value that is over four times lower than that of the linear control, indicating a significantly higher binding affinity. This result strongly supports the hypothesis that the conformational constraint imposed by the cyclobutyl scaffold pre-organizes the pharmacophoric elements (the amino and carboxyl groups) into an optimal geometry for interaction with the GABAA receptor binding site.

The bulky Boc group on the cyclic analog appears not to prevent binding and may even contribute positively by engaging in favorable hydrophobic interactions within a sub-pocket of the receptor site. However, to fully elucidate the structure-activity relationship (SAR), it would be crucial to also synthesize and test the corresponding de-protected (free amine) version of the cyclic analog. This would clarify the precise contribution of the Boc group to the observed affinity.

Conclusion and Future Directions

The direct comparison via a robust radioligand binding assay provides compelling evidence for the utility of conformational restriction as a strategy in GABA analog design. The superior binding affinity of the cyclobutyl-constrained analog underscores the potential of this approach to develop more potent and potentially more selective modulators of GABAergic neurotransmission.

Key Takeaways:

  • Conformational restriction can significantly enhance binding affinity by reducing the entropic penalty associated with ligand binding.

  • Competitive radioligand binding assays provide a reliable, quantitative method for comparing the affinities of novel compounds against established ligands.

  • The use of specific recombinant receptor subtypes is critical for generating clean, interpretable data.

Future work should focus on:

  • Selectivity Profiling: Testing the cyclic analog against a panel of other GABAA receptor subtypes (e.g., those containing α2, α3, α5 subunits) and GABAB receptors to determine its selectivity profile.

  • Functional Characterization: Employing electrophysiological techniques, such as two-electrode voltage clamp or patch-clamp, to determine if the high binding affinity translates into functional activity (i.e., agonist, antagonist, or allosteric modulator).[13]

  • SAR Expansion: Synthesizing and testing analogs with modifications to the cyclic scaffold and the protecting group to further optimize binding and functional properties.

By systematically applying these principles and methodologies, researchers can accelerate the discovery of next-generation GABAergic therapeutics with improved clinical profiles.

References

  • Hog, S., Greenwood, J. R., Madsen, K. B., et al. (n.d.). Structure-Activity Relationships of Selective GABA Uptake Inhibitors. Bentham Science.
  • Tunnicliff, G., & Matheson, G. K. (1998). Structural determinants of activity at the GABAB receptor. A comparison of phosphoethanolamine and related GABA analogs. Biochemical Pharmacology.
  • BenchChem (n.d.). Application Notes and Protocols for GABAA α5 Receptor Binding Assay with Alogabat. BenchChem.
  • BenchChem (n.d.). The Cornerstone of Modern Peptide Chemistry: A Technical Guide to Boc-Protected Amino Acids. BenchChem.
  • Enna, S. J., & Mcdonald, R. L. (2009). Characterization of GABA Receptors. Current Protocols in Neuroscience.
  • BOC Sciences (n.d.). BOC-amino acids. BOC Sciences.
  • Belliotti, T. R., Capiris, T., et al. (2005). Structure−Activity Relationships of Pregabalin and Analogues That Target the α2-δ Protein. Journal of Medicinal Chemistry.
  • Kramer, S. (2015). Structure activity relationship of selective GABA uptake inhibitors. ResearchGate.
  • BenchChem (n.d.). Application Notes and Protocols: Bifenazate GABA Receptor Binding Assay. BenchChem.
  • Krogsgaard-Larsen, P., Johnston, G. A., et al. (1975). Structure and biological activity of a series of conformationally restricted analogues of GABA. Journal of Neurochemistry.
  • Vabaleva, T. V., Andreeva, L. A., et al. (2022). Boc-Protected Proline-Containing Monoamines as Promising Prodrugs. Biointerface Research in Applied Chemistry.
  • Akabas, M. H., & Karlin, A. (1999). Mapping the Agonist Binding Site of the GABAA Receptor: Evidence for a β-Strand. The Journal of Neuroscience.
  • Albericio, F., & Isidro-Llobet, A. (2009). Amino Acid-Protecting Groups. Chemical Reviews.
  • Vector Labs (n.d.). Boc Protected Amino Acids. Vector Labs.
  • Jones, M. V., & Westbrook, G. L. (1998). Defining Affinity with the GABAA Receptor. The Journal of Neuroscience.
  • Chebib, M., & Johnston, G. A. R. (2022). Pharmacological Effect of GABA Analogues on GABA-ρ2 Receptors and Their Subtype Selectivity. International Journal of Molecular Sciences.
  • Chen, C. H., & Siegel, J. L. (2006). GABAA receptor open-state conformation determines non-competitive antagonist binding. Journal of Neurochemistry.
  • Masiulis, S., & Gouaux, E. (2018). Biochemistry and binding assay a, FSEC of GABAA receptor with and without Fab bound... ResearchGate.
  • Sigel, E., & Steinmann, M. E. (2012). GABAA receptors: structure, function, pharmacology, and related disorders. The Journal of Biological Chemistry.
  • Schwake, M., & Baur, R. (2008). Synthesis of GABAA Receptor Agonists and Evaluation of their α-Subunit Selectivity and Orientation in the GABA Binding Site. Journal of Medicinal Chemistry.
  • Duke, R. K., & Chebib, M. (2014). Novel Molecule Exhibiting Selective Affinity for GABAA Receptor Subtypes. PLoS One.
  • ResearchGate (n.d.). (A) Pharmacological analysis of cyclic GABA analogs in the [³H]GABA... ResearchGate.
  • Wikipedia (n.d.). GABAA receptor. Wikipedia.
  • Sieghart, W., & Ernst, M. (2000). Identification of amino acid residues of GABA(A) receptor subunits contributing to the formation and affinity of the tert-butylbicyclophosphorothionate binding site. Journal of Neurochemistry.
  • Sieghart, W., & Ernst, M. (2019). GABAA Receptor Ligands Often Interact with Binding Sites in the Transmembrane Domain and in the Extracellular Domain—Can the Promiscuity Code Be Cracked? International Journal of Molecular Sciences.
  • Frang, H., & Vlachou, S. (2020). The GABAB Receptor—Structure, Ligand Binding and Drug Development. Molecules.
  • Li, Y., & Liu, Z. (2017). Comparison of Linear vs. Cyclic RGD Pentapeptide Interactions with Integrin αvβ3 by Molecular Dynamics Simulations. International Journal of Molecular Sciences.
  • ResearchGate (n.d.). Conformations of cyclic analogues of GABA. ResearchGate.
  • Shah, S., & Miller, D. W. (2015). Comparison of Linear and Cyclic HAV Peptides in Modulating the Blood-Brain Barrier Permeability: Impact on Delivery of Molecules to the Brain. Pharmaceutical Research.

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Operational Guide: Handling 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid

As a Senior Application Scientist, I recognize that the integrity of your drug discovery workflows—particularly in the synthesis of complex heterobifunctional compounds like PROTACs and TYK2 degraders[1]—relies on both c...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I recognize that the integrity of your drug discovery workflows—particularly in the synthesis of complex heterobifunctional compounds like PROTACs and TYK2 degraders[1]—relies on both chemical purity and rigorous laboratory safety. 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid is a highly valuable Boc-protected amino acid building block. However, like many specialized organic intermediates, it presents specific occupational hazards.

This guide provides a self-validating framework for the safe handling, operational processing, and disposal of this compound, ensuring both personnel safety and experimental reproducibility.

Hazard Profile & Mechanistic Causality

Before detailing the protocol, it is critical to understand why these safety measures are necessary.

  • Physical State: Fine, crystalline powder.

  • Primary Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)[2][3].

  • Mechanistic Causality: The carboxylic acid moiety can induce localized pH shifts upon contact with mucosal membranes or perspiration on the skin, leading to acute irritation. Furthermore, the fine particulate nature of the powder makes it highly susceptible to electrostatic aerosolization during transfer. If inhaled, these particulates can bypass the upper respiratory tract, posing a significant inhalation risk[3].

Mandatory Personal Protective Equipment (PPE)

To mitigate these risks, the American Chemical Society (ACS) hierarchy of controls mandates the use of specific PPE as the final line of defense against chemical exposure[4].

Table 1: Required PPE and Selection Rationale

PPE CategoryMinimum SpecificationMechanistic Rationale & Causality
Eye Protection Indirectly vented splash gogglesProtects against airborne dust particulates and accidental liquid splashes during the solvation phase[4].
Hand Protection Nitrile gloves (≥ 4 mil thickness)Nitrile provides an excellent chemical barrier against organic acids and the polar aprotic solvents (e.g., DMF, DMSO) typically used to dissolve them.
Body Protection Flame-resistant, 100% cotton lab coatSynthetic fibers can melt into the skin during a fire; cotton provides a superior barrier against dry powder contamination[4].
Respiratory Chemical Fume HoodEngineering controls supersede PPE. Handling must occur in a hood with adequate face velocity to prevent inhalation of aerosolized dust[5].
Operational Workflow: Step-by-Step Methodology

The following protocol is designed as a self-validating system . Each step includes a validation checkpoint to ensure the procedure is functioning as intended before moving forward.

Step 1: Environmental Preparation Verify that the chemical fume hood is operational. Clear the workspace of unnecessary clutter to prevent cross-contamination.

  • Validation Checkpoint: The hood monitor reads a face velocity between 80-100 feet per minute (fpm). A small piece of tissue taped to the bottom of the sash pulls steadily inward[5].

Step 2: PPE Donning & Static Mitigation Don all required PPE. Because Boc-protected amino acids often carry a static charge, use an anti-static gun (e.g., Zerostat) on your micro-spatula and use anti-static weighing boats. Eliminating static prevents the powder from "jumping," which causes both aerosolization and stoichiometric inaccuracy.

  • Validation Checkpoint: When the spatula is brought near the powder, the particles do not cling to the metal.

Step 3: Transfer and Weighing Carefully uncap the reagent vial inside the fume hood. Transfer the required mass of 2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid to the weighing boat.

  • Validation Checkpoint: The analytical balance reading stabilizes within 3 seconds, indicating no draft interference or static drift.

Step 4: In-Situ Solvation Rather than transferring the dry powder across the lab to your reaction vessel, dissolve the compound inside the weighing boat or an intermediate vial using your reaction solvent (e.g., DMF or DCM). Transferring a solution eliminates the risk of dropping and dispersing fine powders across the laboratory floor.

  • Validation Checkpoint: The solution becomes completely transparent with no visible particulates before syringe transfer.

Step 5: Decontamination Wipe down the balance, spatulas, and hood surface with a 70% Isopropyl Alcohol (IPA) wipe to remove any microscopic residue. Remove gloves using the pinch-and-peel method to avoid skin contact[4].

HandlingWorkflow Start Pre-Operation: Verify Fume Hood PPE Don PPE: Gloves, Coat, Goggles Start->PPE Weigh Weighing: Anti-static Boat PPE->Weigh Solvate In-Situ Solvation: Add DMF/DCM Weigh->Solvate Transfer Transfer to Reaction Vessel Solvate->Transfer Clean Decontamination: IPA Wipe Transfer->Clean

Figure 1: Self-validating operational workflow for handling Boc-protected amino acid powders.

Spill Response & Disposal Plan

Even with meticulous technique, accidental spills can occur. A pre-defined, logical response plan is mandatory to prevent widespread laboratory contamination.

Spill Response Protocol:

  • Assessment: Determine if the spill is minor (<50g, localized to the hood) or major (>50g, dispersed in the lab).

  • Containment (Minor Spill): Do not sweep dry powder, as this generates hazardous dust. Gently cover the spill with damp paper towels or an inert absorbent material (e.g., vermiculite) to suppress aerosolization[2].

  • Collection: Use a non-sparking scoop to transfer the absorbed material into a designated hazardous waste bag.

  • Decontamination: Wash the affected area with soap and water, followed by an IPA wipe to remove residual organics.

  • Major Spill: Evacuate the immediate area, close the laboratory doors, and contact Environmental Health and Safety (EHS) immediately.

SpillResponse Spill Spill Detected Assess Assess Volume Spill->Assess Small Small Spill (<50g) Assess->Small Large Large Spill (>50g) Assess->Large Contain Contain with Inert Absorbent Small->Contain Evacuate Evacuate & Call EHS Large->Evacuate Dispose Hazardous Waste Disposal Contain->Dispose

Figure 2: Decision-tree pathway for chemical spill containment and laboratory evacuation.

Disposal Plan:

  • Solid Waste: Empty reagent vials, contaminated gloves, and weighing boats must be disposed of in a designated solid hazardous waste container slated for high-temperature incineration.

  • Liquid Waste: Any solvent washings containing the compound must be segregated into appropriate liquid waste carboys (e.g., "Halogenated" if dissolved in DCM, or "Non-Halogenated" if in DMF).

References
  • American Chemical Society. "Safety in Academic Chemistry Laboratories published by ACS". uoa.gr. Link

  • American Chemical Society. "Minimizing Risks in the Chemistry Laboratory | ACS College Safety Video #4". youtube.com.4

  • American Chemical Society. "Guidelines for Chemical Laboratory Safety in Academic Institutions". acs.org. 5

  • CymitQuimica. "3-Amino-3-(2-hydroxyethyl)oxetane, N-BOC protected - Safety Data Sheet". cymitquimica.com. 2

  • Fisher Scientific. "5 - SAFETY DATA SHEET: 2-(BOC-amino)ethyl bromide". fishersci.com. 3

  • Google Patents. "WO2022100710A1 - Tyrosine kinase 2 (tyk2) degradation compounds and methods of use". google.com. 1

Sources

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Feasible Synthetic Routes

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Reactant of Route 1
2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid
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Reactant of Route 2
2-(3-((tert-Butoxycarbonyl)amino)cyclobutyl)acetic acid
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